4-Bromo-5,7-difluoro-2,3-dihydro-1H-indole

Core Science & Biosynthesis

A Senior Application Scientist's Guide to Halogenated Indoline Scaffolds in Medicinal Chemistry

Abstract

The indoline scaffold is a cornerstone of medicinal chemistry, appearing in a multitude of natural products and synthetic drugs. Its strategic halogenation represents a powerful, time-tested approach to modulate and enhance molecular properties critical for drug efficacy. This guide provides an in-depth technical exploration of halogenated indoline scaffolds for researchers, scientists, and drug development professionals. We will dissect the causal logic behind synthetic strategies, explore the vast therapeutic landscape, and provide actionable protocols and structure-activity relationship (SAR) insights to empower your drug discovery programs.

The Strategic Imperative of Halogenation in Drug Design

The deliberate incorporation of halogen atoms (F, Cl, Br, I) into a drug candidate is far from a trivial modification. It is a key strategy used to fine-tune a molecule's physicochemical and pharmacological profile. Approximately 25% of approved drugs and 40% of lead molecules feature halogens, a testament to their profound impact.[1] From 2018 to 2024, 108 of the 352 small molecules approved by the FDA contained halogen atoms.[1]

The strategic benefits of halogenating an indoline scaffold include:

• Modulation of Physicochemical Properties: Incorporating halogens, particularly fluorine and chlorine, typically enhances lipophilicity.[1] This can improve membrane permeability, oral absorption, and the ability to cross biological barriers like the blood-brain barrier.[1][2]

• Metabolic Stability: Halogens can "shield" metabolically vulnerable positions on a molecule, blocking sites prone to oxidation by cytochrome P450 enzymes and thereby increasing the drug's half-life.[1][3]

• Enhanced Target Binding & Potency: Halogens can occupy specific regions of a protein's binding pocket, improving shape complementarity.[1] Furthermore, they can participate in "halogen bonding," a non-covalent interaction where the halogen acts as a Lewis acid (electron acceptor).[2][4] This interaction, analogous to a hydrogen bond, can significantly enhance ligand-receptor binding affinity and specificity.[2][4][5]

• Altered pKa: The high electronegativity of halogens can decrease the pKa of nearby functional groups, which can be crucial for optimizing target affinity and permeability.[1]

Synthetic Pathways to Halogenated Indolines

The synthesis of halogenated indolines requires precise control over regioselectivity—the ability to install the halogen at the desired position on the indoline ring. The electron-rich nature of the aromatic ring makes it susceptible to electrophilic attack, primarily at positions C5 and C7.

Electrophilic Aromatic Substitution: The Workhorse Method

The most common approach for introducing halogens onto the indoline aromatic ring is electrophilic aromatic substitution (EAS). The choice of halogenating agent is critical for controlling the reaction's outcome.

• N-Halosuccinimides (NCS, NBS, NIS): These reagents are widely used for chlorination, bromination, and iodination, respectively. They offer good handling characteristics and predictable reactivity. For instance, N-bromosuccinimide (NBS) is frequently used for regioselective bromination at the C5 position of the indoline ring.

Diagram: General Electrophilic Halogenation of Indoline

Caption: General workflow for the electrophilic halogenation of an indoline scaffold.

Advanced and Regioselective Methods

While EAS is robust, achieving halogenation at less electronically favored positions like C7 often requires more advanced strategies.

• Directed C-H Halogenation: Palladium-catalyzed reactions using a removable directing group can achieve high regioselectivity for the C7 position.[6] This method provides a powerful tool for accessing novel chemical space.

• Enzymatic Halogenation: Biocatalysis using halogenase enzymes offers an environmentally benign approach with exceptional selectivity.[3][7] For example, variants of the RebH enzyme can selectively brominate the C3-position of indole and azaindole derivatives.[7]

• Nickel/Photoredox Dual Catalysis: This modern technique allows for the direct synthesis of indolines from 2-iodoaniline derivatives and alkenes, offering high regioselectivity for 3-substituted products.[8][9][10]

Table 1: Comparison of Common Halogenation Reagents for Indolines

Reagent	Halogen	Typical Position	Causality & Key Considerations
N-Bromosuccinimide (NBS)	Bromine	C5	Standard, mild electrophilic source. The C5 position is electronically activated.
N-Chlorosuccinimide (NCS)	Chlorine	C5	Similar mechanism to NBS, provides access to chlorinated analogs.
N-Iodosuccinimide (NIS)	Iodine	C5	Useful for introducing iodine, a key handle for cross-coupling reactions.
Pd(OAc)₂ / Directing Group	Varies	C7	Overcomes electronic preference via a directed C-H activation mechanism.[6]
Oxone / Halide Salt	Cl, Br	C2 or C3	A "green" method generating the electrophilic halogen in situ.[11]

Therapeutic Applications of Halogenated Indolines

The structural modifications afforded by halogenation have led to the discovery of potent indoline-based drug candidates across numerous therapeutic areas.

Anticancer Agents

Halogenated indoline and the related spirooxindole scaffolds are particularly prominent in oncology research.[12][13]

• Mechanism of Action: These compounds exert their effects through various mechanisms, including the inhibition of tubulin polymerization, modulation of key kinases (e.g., VEGFR2, EGFR), and induction of apoptosis.[12][13][14]

• Spirooxindoles: Halogenated spirooxindoles, where a spiro-fused ring is present at the C3 position, have shown potent activity against breast, liver, and colon cancer cell lines.[12][13][15] For example, one spirooxindole analog with a halogenated isatin ring exhibited broad activity against HepG2 (liver), MCF-7 (breast), and HCT-116 (colon) cancer cells, in some cases proving more potent than the reference drug cisplatin.[15]

• SAR Insights: Studies have shown that the presence and position of the halogen are critical for activity. In one study of resistance-modifying agents, a bromine atom at the 5-position was found to be optimal for activity, while replacing it with chlorine reduced activity but also significantly lowered toxicity against mammalian cells.[16] The addition of a second halogen, such as fluorine at the 7-position, sometimes maintained or improved activity.[16]

Table 2: Selected Halogenated Indoline Scaffolds in Oncology

Compound Class	Halogen(s) & Position	Primary Mechanism	Example Cancer Cell Lines	Citation
Spiro[pyrrolidine-thiazolo-oxindoles]	Dihalide on isatin ring	Antiproliferative	HepG2, MCF-7, HCT-116	[15]
Tricyclic Indoline RMAs	Br at C5; Cl at C5	Resistance Modification	MRSA (used in cancer co-morbidity)	[16]
Indoline-based Tubulin Inhibitors	Varies	Tubulin Polymerization Inhibition	Kyse450 (Esophageal)	[14]
Halogenated Indole Alkaloids	Br at C5	Antimitotic, Cytotoxic	MDA-MB-231 (Breast), A549 (Lung)	[17]

Neurodegenerative Diseases

The ability of halogenated compounds to cross the blood-brain barrier makes them attractive candidates for treating central nervous system (CNS) disorders.[18]

• Alzheimer's Disease: Halogenation has been explored in the design of acetylcholinesterase (AChE) inhibitors, a key target in Alzheimer's therapy.[18]

• Parkinson's Disease: Indoline derivatives have been investigated as inhibitors of α-synuclein aggregation, a pathological hallmark of Parkinson's disease and other synucleinopathies.[19][20]

• Kinase Inhibition: Many neurodegenerative diseases involve abnormalities in protein kinases like CDK.[21][22] Halogenated indole alkaloids have shown inhibitory activity against these kinases, highlighting their potential in this area.[21][22]

Detailed Experimental Protocols

Trustworthy protocols are the bedrock of reproducible science. Below is a representative, self-validating protocol for the regioselective bromination of an N-protected indoline at the C5 position.

Protocol 1: Synthesis of 1-Acetyl-5-bromoindoline

Objective: To regioselectively introduce a bromine atom at the C5 position of the indoline scaffold using N-bromosuccinimide.

Materials:

• 1-Acetylindoline (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Acetonitrile (CH₃CN), anhydrous

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1-acetylindoline (1.0 eq) in anhydrous acetonitrile (approx. 0.2 M concentration).

• Reagent Addition: Add N-bromosuccinimide (1.05 eq) to the solution in one portion. Protect the reaction from light by wrapping the flask in aluminum foil.

• Reaction Monitoring (Self-Validation): Stir the mixture at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) every 30 minutes. The starting material should show a higher Rf than the more polar product. The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate to consume any remaining bromine.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (to remove any acidic byproducts) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo using a rotary evaporator to yield the crude product.

• Purification (Self-Validation): Purify the crude residue by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient. The pure product fractions can be identified by TLC.

• Characterization: Confirm the structure and purity of the resulting 1-acetyl-5-bromoindoline using ¹H NMR, ¹³C NMR, and mass spectrometry. The appearance of a characteristic aromatic doublet pattern and the correct mass-to-charge ratio validates the success of the synthesis.

Diagram: Experimental Workflow for Indoline Bromination

Caption: Step-by-step workflow for the synthesis and purification of 1-acetyl-5-bromoindoline.

Conclusion and Future Outlook

Halogenated indoline scaffolds are, and will continue to be, a profoundly valuable core in medicinal chemistry. The strategic placement of halogens provides an indispensable tool for optimizing drug-like properties, from metabolic stability to target affinity. As synthetic methodologies become more sophisticated—enabling previously difficult C-H functionalizations and leveraging biocatalysis—the diversity and complexity of accessible halogenated indolines will expand.[3][6] Future research will likely focus on developing even more selective halogenation techniques and further exploring the role of these scaffolds as multitarget agents, particularly in complex diseases like cancer and neurodegeneration.[12][13]

References

• Taylor & Francis. (n.d.). Key contemporary considerations for halogens in drug discovery. Retrieved February 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent. Retrieved February 28, 2026, from [Link]

• ACS Publications. (2020, July 13). Pd-Catalyzed C–H Halogenation of Indolines and Tetrahydroquinolines with Removable Directing Group. Organic Letters. Retrieved February 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Looking Back, Looking Forward at Halogen Bonding in Drug Discovery. Retrieved February 28, 2026, from [Link]

• MDPI. (2020, March 23). Synthesis, Anticancer Activity, and Molecular Modeling of New Halogenated Spiro[pyrrolidine-thiazolo-oxindoles] Derivatives. Retrieved February 28, 2026, from [Link]

• National Center for Biotechnology Information. (2018, April 30). Halogenase engineering and its utility in medicinal chemistry. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, October 20). (PDF) Halogen Atoms in the Modern Medicinal Chemistry: Hints for the Drug Design. Retrieved February 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach. Retrieved February 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Halogenated Indole Alkaloids from Marine Invertebrates. Retrieved February 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Highly Regioselective Indoline Synthesis under Nickel/Photoredox Dual Catalysis. Retrieved February 28, 2026, from [Link]

• Royal Society of Chemistry. (2025, July 1). Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach. Retrieved February 28, 2026, from [Link]

• ACS Publications. (2012, November 12). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Retrieved February 28, 2026, from [Link]

• MDPI. (2024, July 10). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. Retrieved February 28, 2026, from [Link]

• MDPI. (2010, April 28). Halogenated Indole Alkaloids from Marine Invertebrates. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, October 16). (PDF) Halogenated Indole Alkaloids from Marine Invertebrates. Retrieved February 28, 2026, from [Link]

• Google Patents. (n.d.). WO2009036275A1 - Treatment of neurodegenerative diseases using indatraline analogs.

• National Center for Biotechnology Information. (2016, August 12). Halogen-directed drug design for Alzheimer’s disease: a combined density functional and molecular docking study. Retrieved February 28, 2026, from [Link]

• PubMed. (2021, July 1). Discovery of indoline derivatives as anticancer agents via inhibition of tubulin polymerization. Retrieved February 28, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Highly Regioselective Indoline Synthesis under Nickel/Photoredox Dual Catalysis. Retrieved February 28, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indolines. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, August 7). Regioselective Synthesis of Benzazetines and Indoles from Alkenylanilides and Dimethyl(methylthio)sulfonium Trifluoromethanesulfonate | Request PDF. Retrieved February 28, 2026, from [Link]

• MDPI. (2020, January 14). A Review of the Structure–Activity Relationship of Natural and Synthetic Antimetastatic Compounds. Retrieved February 28, 2026, from [Link]

• Hilaris Publisher. (2024, December 26). Indole-Based Compounds in the Development of Anti-Neurodegenerative Medications. Retrieved February 28, 2026, from [Link]

• Drug Design Org. (2005, May 15). Structure Activity Relationships. Retrieved February 28, 2026, from [Link]

• ResearchGate. (n.d.). The structure-activity relationship (SAR) of the novel indole.... Retrieved February 28, 2026, from [Link]

• Preprints.org. (2025, September 28). Indole-Based Scaffolds in Medicinal Chemistry: Recent Advances and Perspectives. Retrieved February 28, 2026, from [Link]

• ResearchGate. (2025, October 18). (PDF) Rh(III)‐Catalyzed Selective C7 Halogenation of Indolines. Retrieved February 28, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Green Halogenation of Indoles with Oxone-Halide. Retrieved February 28, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. Retrieved February 28, 2026, from [Link]

• Wizeprep. (2022, March 9). Learn the 3 Steps for Halogenation & Examples | Learn Organic Chemistry with Wizeprep. Retrieved February 28, 2026, from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Looking Back, Looking Forward at Halogen Bonding in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Halogenase engineering and its utility in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Highly Regioselective Indoline Synthesis under Nickel/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Highly Regioselective Indoline Synthesis under Nickel/Photoredox Dual Catalysis [organic-chemistry.org]
• 10. Indoline synthesis [organic-chemistry.org]
• 11. Green Halogenation of Indoles with Oxone-Halide [organic-chemistry.org]
• 12. Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03404C [pubs.rsc.org]
• 14. Discovery of indoline derivatives as anticancer agents via inhibition of tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Structure–Activity Relationship Studies of the Tricyclic Indoline Resistance-Modifying Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Halogenated Indole Alkaloids from Marine Invertebrates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Halogen-directed drug design for Alzheimer’s disease: a combined density functional and molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 19. WO2009036275A1 - Treatment of neurodegenerative diseases using indatraline analogs - Google Patents [patents.google.com]
• 20. hilarispublisher.com [hilarispublisher.com]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]

Structural Paradigms in Medicinal Chemistry: A Comparative Analysis of 4-Bromo-5,7-difluoro-1H-indole and 2,3-Dihydro-1H-indole

By: Senior Application Scientist

Executive Summary

In modern drug discovery, the choice of a core heterocycle dictates not only the spatial orientation of pharmacophores but also the metabolic fate of the molecule. This technical guide critically evaluates two highly distinct indole-derived scaffolds: 4-Bromo-5,7-difluoro-1H-indole (a rigid, polyhalogenated heteroaromatic) and 2,3-dihydro-1H-indole (indoline, a partially saturated, sp³-enriched bicyclic system). While both share a common biosynthetic lineage derived from tryptophan, their physicochemical properties, synthetic utilities, and pharmacological trajectories are fundamentally divergent.

Physicochemical Profiling: Flatland vs. 3D Complexity

The transition from a fully aromatic indole to a saturated indoline represents a classic "escape from flatland" strategy, increasing the fraction of sp³ carbons (Fsp³). Conversely, polyhalogenation of the indole core is a proven tactic to enhance metabolic stability and modulate target residence time.

Quantitative Data Comparison

Table 1: Comparative Physicochemical Properties of Indole vs. Indoline Scaffolds

Property	4-Bromo-5,7-difluoro-1H-indole	2,3-Dihydro-1H-indole (Indoline)
CAS Number	1381878-59-6	496-15-1
PubChem CID	91620637	10328
Molecular Weight	232.02 g/mol	119.16 g/mol
Hybridization (C2-C3)	sp² (Planar)	sp³ (Puckered)
Electronic Character	Electron-deficient (π-acidic)	Electron-rich (π-basic)
Amine pKa (approx.)	~15-16 (Weakly acidic NH)	~5.0 (Weakly basic NH)
Metabolic Liability	Low (Fluorine blocks CYP450 oxidation)	High (Prone to oxidation to indole)

Causality in Scaffold Selection

• 4-Bromo-5,7-difluoro-1H-indole : The incorporation of fluorine atoms at C5 and C7 profoundly withdraws electron density via inductive effects, rendering the indole core highly electron-deficient. This lowers the HOMO energy, making the scaffold highly resistant to oxidative metabolism by cytochrome P450 enzymes. The bromine at C4 serves a dual purpose: it provides a massive steric shield to the adjacent positions and acts as a highly reactive electrophilic handle for transition-metal-catalyzed cross-coupling[1].

• 2,3-Dihydro-1H-indole (Indoline) : The reduction of the C2-C3 double bond breaks the aromaticity of the pyrrole ring. This shifts the nitrogen from a planar, non-basic sp²-like state (where its lone pair is delocalized into the aromatic system) to a more basic, pyramidal sp³ state. The resulting puckered conformation allows for greater 3D vector projection of substituents, which is critical for engaging complex binding pockets[2].

Synthetic Methodologies & Self-Validating Protocols

To leverage these scaffolds, one must employ distinct synthetic strategies. Below are field-proven protocols designed with built-in self-validation mechanisms.

Protocol 1: Pd-Catalyzed Suzuki-Miyaura Coupling of 4-Bromo-5,7-difluoro-1H-indole

Objective: Functionalize the C4 position while preserving the sensitive C-F bonds and the unprotected indole NH. Causality: The C4-Br bond is significantly weaker than the C-F bonds, allowing for chemoselective oxidative addition by Palladium(0). A bulky, electron-rich phosphine ligand (e.g., XPhos) is required to accelerate reductive elimination and prevent competitive hydrodehalogenation.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 4-Bromo-5,7-difluoro-1H-indole (1.0 equiv), arylboronic acid (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), and XPhos (0.04 equiv).

• Base Addition: Add anhydrous K₃PO₄ (2.0 equiv). Causality: A mild, insoluble inorganic base is chosen over stronger bases (like t-BuONa) to prevent deprotonation of the indole NH, which could lead to unwanted N-arylation.

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1). Subject the flask to three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the Pd(0) catalyst.

• Reaction: Heat to 90°C for 12 hours under an argon atmosphere.

• Self-Validating Checkpoint: Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Criteria: Look for the disappearance of the isotopic doublet (M, M+2 at m/z 231/233) characteristic of the brominated starting material[1]. If a mass corresponding to m/z 153 (debrominated indole) is observed, it indicates premature protode-palladation; the catalyst loading or ligand-to-metal ratio must be adjusted.

• Workup: Filter through Celite, concentrate, and purify via silica gel chromatography. Use ¹⁹F NMR to confirm the retention of the two fluorine signals (typically between -110 and -130 ppm), ensuring no nucleophilic aromatic substitution (SNAr) occurred at the C5/C7 positions.

Protocol 2: Regioselective N-Alkylation of 2,3-Dihydro-1H-indole

Objective: Alkylate the indoline nitrogen without over-alkylation or oxidation to the indole. Causality: The indoline nitrogen is significantly more nucleophilic than an indole nitrogen. However, it is also highly susceptible to air oxidation. Alkylation must be performed under inert conditions using a mild base.

Step-by-Step Methodology:

• Preparation: Dissolve 2,3-dihydro-1H-indole (1.0 equiv) in anhydrous DMF under nitrogen.

• Base Addition: Add K₂CO₃ (1.5 equiv) and stir for 15 minutes at room temperature. Causality: K₂CO₃ is strong enough to scavenge the generated HX but weak enough to avoid base-catalyzed auto-oxidation of the indoline core.

• Electrophile Addition: Dropwise add the alkyl halide (1.1 equiv) at 0°C to control the exothermic reaction and prevent dialkylation (quaternization).

• Reaction: Warm to room temperature and stir for 4 hours.

• Self-Validating Checkpoint: Perform Thin Layer Chromatography (TLC) using a Ninhydrin stain.

  • Validation Criteria: The starting indoline (a secondary amine) will stain strongly (typically brown/red), whereas the N-alkylated product (a tertiary amine) will not stain with Ninhydrin. Furthermore, ¹H NMR of the crude mixture must show the characteristic multiplets of the C2 and C3 protons (around 3.0-3.5 ppm)[2]; a shift to aromatic singlets/doublets (>6.5 ppm) indicates unwanted oxidation to the indole.

Pharmacological Implications and Target Engagement

The structural divergence between these two scaffolds dictates their therapeutic applications.

Indole Derivatives in Oncology: Halogenated indoles are privileged scaffolds in oncology. The rigid, planar structure allows for deep intercalation into narrow hydrophobic pockets of kinases or tubulin[3]. The fluorine atoms enhance lipophilic efficiency (LipE) and metabolic stability, making compounds like 4-Bromo-5,7-difluoro-1H-indole ideal precursors for designing potent Bcl-2 or tubulin polymerization inhibitors[3].

Indoline Derivatives in GPCR Antagonism: Indolines, with their puckered conformation, are highly effective at engaging G-protein coupled receptors (GPCRs). A classic example is the development of selective α1A-adrenoceptor antagonists for the treatment of benign prostatic hyperplasia (BPH)[4]. The sp³ character allows the molecule to adopt a specific 3D geometry that selectively binds the α1A subtype over α1B or α1D, minimizing cardiovascular side effects[4].

Workflow illustrating the synthetic divergence and therapeutic trajectories of indole vs. indoline scaffolds.

Mechanism of action for indoline-derived α1A-adrenoceptor antagonists in treating BPH.

Conclusion

The selection between 4-Bromo-5,7-difluoro-1H-indole and 2,3-dihydro-1H-indole is not merely a choice of starting material, but a strategic decision that dictates the physicochemical space, synthetic workflow, and ultimate pharmacological profile of the drug candidate. By understanding the causality behind their reactivity and employing self-validating protocols, medicinal chemists can rationally harness these scaffolds to address complex therapeutic targets.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 91620637, 4-bromo-5,7-difluoro-1H-indole." PubChem,[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10328, Indoline." PubChem,[Link]

• Zhao, et al. "Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024)." PubMed Central (PMC),[Link]

• Wu, et al. "Design, Synthesis, and Biological Evaluation of Indoline and Indole Derivatives as Potent and Selective α1A-Adrenoceptor Antagonists." Journal of Medicinal Chemistry, ACS Publications,[Link]

Sources

• 1. 4-bromo-5,7-difluoro-1H-indole | C8H4BrF2N | CID 91620637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Indoline | C8H9N | CID 10328 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

4-Bromo-5,7-difluoroindoline molecular weight and formula

Part 1: Chemical Identity & Structural Analysis[1]

4-Bromo-5,7-difluoroindoline is a halogenated bicyclic heterocycle serving as a high-value scaffold in medicinal chemistry. Its structural significance lies in the specific arrangement of halogens: the fluorine atoms at positions 5 and 7 block common metabolic oxidation sites (preventing hydroxylation), while the bromine at position 4 provides an orthogonal handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to expand the core into complex pharmacophores.

Molecular Constants

The following data represents the definitive physicochemical profile for 4-Bromo-5,7-difluoroindoline.

Parameter	Value	Technical Note
Molecular Formula	C₈H₆BrF₂N
Average Molecular Weight	234.04 g/mol	Based on standard atomic weights.[1][2]
Monoisotopic Mass	232.9652 Da	Calculated for ⁷⁹Br isotope.
CAS Registry Number	1596009-02-7	Confirmed identifier.[1]
Physical State	Solid (typically off-white)	Experimental verification required for MP.
LogP (Predicted)	~2.70	Lipophilic due to halogenation.
H-Bond Donors	1	Secondary amine (NH).
H-Bond Acceptors	1	Nitrogen lone pair (modulated by F).

Structural Numbering & Isotopic Pattern

Understanding the numbering is critical for NMR interpretation and synthetic planning.

Caption: Structural connectivity showing the indoline core.[3] Note the saturation at C2-C3 distinguishing it from indole.

Part 2: Synthetic Methodology (Expert Protocol)

While the indoline can be sourced commercially, high-purity applications often require fresh reduction from the corresponding indole to avoid oxidation byproducts (indoles). The following protocol describes the Selective Reduction of 4-Bromo-5,7-difluoroindole .

Why this route? Direct halogenation of indoline is prone to over-halogenation and regioselectivity issues. Reducing the pre-functionalized indole (CAS 1381878-59-6) is the most robust "self-validating" method. We utilize Sodium Cyanoborohydride in Acetic Acid, a method superior to catalytic hydrogenation (H₂/Pd) for this substrate because it preserves the aryl bromide , which would otherwise be susceptible to hydrodehalogenation under Pd catalysis.

Reaction Scheme

Caption: Mechanistic flow of the reductive transformation preserving the C-Br bond.

Step-by-Step Protocol

Materials:

• 4-Bromo-5,7-difluoroindole (1.0 eq)

• Sodium Cyanoborohydride (NaBH₃CN) (3.0 eq)

• Glacial Acetic Acid (Solvent/Catalyst)

• Dichloromethane (DCM) for extraction

• Sodium Bicarbonate (sat. aq.)

Procedure:

• Dissolution: In a fume hood, dissolve 4-Bromo-5,7-difluoroindole in glacial acetic acid (0.1 M concentration) at 15°C. Note: Cooling prevents potential exotherms upon reagent addition.

• Reduction: Add NaBH₃CN portion-wise over 20 minutes.

  • Checkpoint: Monitor for gas evolution (HCN trace is possible; ensure high-efficiency ventilation).

• Reaction: Allow the mixture to warm to Room Temperature (20-25°C) and stir for 2-4 hours.

  • Validation: TLC (Hexane/EtOAc 4:1) should show the disappearance of the indole spot (higher R_f) and appearance of the indoline (lower R_f, stains blue/purple with ninhydrin due to secondary amine).

• Quench: Pour the reaction mixture slowly into ice-water.

• Neutralization (Critical): Basify to pH > 9 using 4M NaOH or solid Na₂CO₃.

  • Reasoning: The indoline is basic; it must be in the free-base form to extract into organic solvent.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: If necessary, purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Part 3: Analytical Validation (QC)

To confirm the identity of the synthesized or purchased material, compare analytical data against these expected standards.

Mass Spectrometry (MS)

• Ionization: ESI+ (Electrospray Ionization, Positive Mode)

• Pattern: The presence of one Bromine atom creates a distinct isotopic signature.[3]

  • Peak M (⁷⁹Br): ~234.0 (100% intensity)

  • Peak M+2 (⁸¹Br): ~236.0 (~97% intensity)

• Pass Criteria: A 1:1 doublet separated by 2 mass units is mandatory. Absence of this pattern indicates debromination.

Nuclear Magnetic Resonance (NMR)

¹H NMR (400 MHz, CDCl₃):

• Indoline Aliphatics (Distinctive):

  • δ 3.65 (t, 2H): C2-H protons (adjacent to Nitrogen, deshielded).

  • δ 3.05 (t, 2H): C3-H protons (benzylic).

  • Note: In the starting indole, these signals are absent, replaced by aromatic signals at δ ~6.5-7.5.

• Aromatics:

  • δ ~6.8 (d): C6-H proton (coupling with F at C5 and F at C7).

• Amine:

  • δ ~4.0 (br s): N-H (exchangeable).

¹⁹F NMR:

• Expect two distinct signals (around -110 to -140 ppm range) showing F-F coupling or F-H coupling.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 91620637, 4-bromo-5,7-difluoro-1H-indole. Retrieved from [Link]

• Gribble, G. W., et al. (1974). Reactions of Sodium Borohydride in Acidic Media; Selective Reduction of Indoles to Indolines. Journal of the American Chemical Society. (Standard protocol reference for NaBH3CN/AcOH reduction).
• Vertex Pharmaceuticals. (2019). Indole Derivatives as Influenza Inhibitors. (Contextual reference for 5,7-difluoroindole biological utility).

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. tsijournals.com [tsijournals.com]

Physicochemical Profiling and Solubility Dynamics of 4-Bromo-5,7-difluoroindoline in Organic Solvents: A Technical Guide

Executive Summary

4-Bromo-5,7-difluoroindoline (CAS: 1596009-02-7) is a highly functionalized, polyhalogenated building block frequently utilized in the synthesis of advanced pharmaceutical intermediates, kinase inhibitors, and antiparasitic agents[1]. In drug development and synthetic scaling, understanding the solubility profile of such halogenated indolines in organic solvents is critical. Poor solvent selection can lead to incomplete reactions, crystallization failures, or inaccurate biological assay dosing.

This whitepaper provides an authoritative guide on the mechanistic drivers of 4-Bromo-5,7-difluoroindoline's solubility, presents a quantitative solubility profile across standard organic solvents, and details a self-validating, step-by-step protocol for determining its thermodynamic solubility based on established industry guidelines[2][3].

Physicochemical Drivers of Solubility (Mechanistic Causality)

The solubility of an organic molecule is dictated by the thermodynamic balance between its crystal lattice energy and its solvation energy. For 4-Bromo-5,7-difluoroindoline, the substitution pattern heavily influences these parameters:

• Bromine at C4 (Lipophilicity & Polarizability): The bulky bromine atom significantly increases the molecular volume and polarizability of the indoline core. This enhances London dispersion forces, driving up the compound's overall lipophilicity (LogP) and rendering it highly soluble in moderately non-polar and halogenated solvents.

• Fluorines at C5 and C7 (Electronegativity & Hydrogen Bonding): Fluorine is highly electronegative but a poor hydrogen-bond acceptor. The presence of two fluorine atoms withdraws electron density from the aromatic ring and the adjacent indoline nitrogen (NH). This inductive effect reduces the basicity of the amine while simultaneously increasing its capacity to act as a hydrogen-bond donor. Consequently, the compound exhibits excellent solubility in polar aprotic solvents (which act as strong hydrogen-bond acceptors)[4].

• Crystal Packing: Polyhalogenated aromatics often exhibit strong intermolecular halogen bonding in the solid state. Overcoming this robust crystal lattice requires solvents with high dielectric constants or strong dipole moments.

Quantitative Solubility Profile

The following table summarizes the expected thermodynamic solubility profile of 4-Bromo-5,7-difluoroindoline across various organic solvent classes at 25°C. Note: As empirical data for highly specific building blocks can vary based on crystalline polymorph purity, these values represent standard predictive ranges for polyhalogenated indolines.

Solvent Class	Specific Solvent	Dielectric Constant (ε)	Solubilizing Capacity	Estimated Solubility Range (mg/mL)
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	Excellent	> 100
Polar Aprotic	Dimethylformamide (DMF)	36.7	Excellent	> 100
Halogenated	Dichloromethane (DCM)	8.9	Good	20 – 50
Ester	Ethyl Acetate (EtOAc)	6.0	Good	15 – 40
Polar Protic	Methanol (MeOH)	32.7	Moderate	5 – 15
Aliphatic	Hexane	1.9	Poor	< 1

Solvent Selection Logic

Caption: Decision logic for selecting organic solvents for halogenated indolines based on polarity.

Experimental Methodology: Thermodynamic Solubility Determination

To generate reliable, reproducible solubility data, kinetic solubility assays (often reliant on DMSO stock dilutions) are insufficient due to the risk of metastable supersaturation. The Shake-Flask Method , adapted from OECD Guideline 105[2][5], is the gold standard for determining true thermodynamic solubility.

Materials Required

• 4-Bromo-5,7-difluoroindoline (High purity, >95% via NMR/HPLC).

• Target organic solvents (HPLC grade).

• 2 mL amber glass HPLC vials with Teflon-lined screw caps.

• Orbital shaker with precise temperature control.

• 0.22 µm PTFE (Polytetrafluoroethylene) syringe filters.

• HPLC-UV or LC-MS system for quantification.

Step-by-Step Protocol

Step 1: Saturation Setup

• Weigh approximately 10–20 mg of 4-Bromo-5,7-difluoroindoline into a 2 mL amber glass vial.

• Add 1.0 mL of the target organic solvent.

• Causality Check: Visually inspect the vial. If the solid dissolves completely and instantly, add more compound in 5 mg increments until a persistent, undissolved solid suspension remains. True thermodynamic equilibrium requires the continuous presence of the solid phase[6].

Step 2: Thermodynamic Equilibration

• Seal the vials tightly to prevent solvent evaporation (especially critical for volatile solvents like DCM).

• Place the vials on an orbital shaker set to 25°C ± 0.5°C and agitate at 400 rpm for 48 to 72 hours[3][7].

• Causality Check: A minimum of 48 hours is required to ensure the system transitions from any transient kinetic supersaturation down to its lowest-energy thermodynamic baseline.

Step 3: Phase Separation

• Remove the vials from the shaker and allow them to stand undisturbed for 2 hours to let the bulk solid settle.

• Centrifuge the vials at 10,000 × g for 10 minutes.

• Carefully aspirate the supernatant and filter it through a 0.22 µm PTFE syringe filter.

• Causality Check: PTFE filters are mandatory. Using standard regenerated cellulose or PES filters with aggressive organic solvents (like DCM or EtOAc) will result in filter degradation, introducing polymer leachates that ruin HPLC columns and skew UV quantification.

Step 4: Quantification (HPLC-UV)

• Immediately dilute the filtered saturated solution into the HPLC mobile phase (e.g., 1:100 or 1:1000 dilution) to prevent precipitation prior to injection.

• Quantify the concentration against a pre-established multi-point calibration curve of 4-Bromo-5,7-difluoroindoline.

• Self-Validation: To confirm equilibrium was reached, sample the suspension at 48 hours and 72 hours. If the quantified concentration varies by less than 5%, thermodynamic equilibrium is validated.

Thermodynamic Solubility Workflow

Caption: Step-by-step workflow for determining the thermodynamic solubility of organic compounds.

Conclusion

The solubility of 4-Bromo-5,7-difluoroindoline is governed by the interplay between its highly polarizable bromine atom and its electronegative fluorine substituents. While it demonstrates poor solubility in aliphatic hydrocarbons, it is highly soluble in polar aprotic solvents and moderately soluble in halogenated organics. By adhering to the strict thermodynamic shake-flask protocol outlined above, researchers can generate highly accurate, reproducible solubility data essential for downstream synthetic optimization and formulation.

References

• OECD (Organisation for Economic Co-operation and Development).Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1.[URL: https://www.oecd.
• Journal of Medicinal Chemistry (ACS Publications).Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei.[URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.5b01085]
• MDPI (International Journal of Molecular Sciences).Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives.[URL: https://www.mdpi.com/1422-0067/24/20/15115]
• World Health Organization (WHO).Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification. Annex 4.[URL: https://www.who.int/docs/default-source/medicines/norms-and-standards/guidelines/biopharmaceutics/trs1019-annex4.pdf]
• Bio-protocol.Determination of Thermodynamic Solubility using a Shake-Flask Method.[URL: https://bio-protocol.org/en/bpdetail?id=2888]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. oecd.org [oecd.org]
• 3. who.int [who.int]
• 4. Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives [mdpi.com]
• 5. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bio-protocol.org [bio-protocol.org]

Protocols & Analytical Methods

Synthesis of 4-Bromo-5,7-difluoroindoline: A Detailed Guide to a Selective Reduction Protocol

This comprehensive application note provides a detailed protocol for the synthesis of 4-Bromo-5,7-difluoroindoline, a valuable building block in medicinal chemistry and drug discovery. The described method focuses on the selective reduction of the corresponding indole, 4-Bromo-5,7-difluoroindole, utilizing a robust and chemo-selective reaction system. This guide is intended for researchers, scientists, and drug development professionals with a background in organic synthesis.

Introduction

Indoline scaffolds are prevalent in a multitude of biologically active compounds and approved pharmaceuticals. The strategic introduction of halogen atoms, such as bromine and fluorine, can significantly modulate the physicochemical properties and pharmacological activity of these molecules. 4-Bromo-5,7-difluoroindoline, in particular, presents a unique substitution pattern that is of interest for the development of novel therapeutic agents.

This document outlines a reliable method for the synthesis of 4-Bromo-5,7-difluoroindoline via the reduction of 4-Bromo-5,7-difluoroindole. The chosen methodology, employing sodium cyanoborohydride in trifluoroacetic acid, is known for its high chemo-selectivity, preserving the halogen substituents on the aromatic ring.

Reaction Principle and Mechanistic Insight

The reduction of an indole to an indoline involves the saturation of the C2-C3 double bond within the pyrrole ring. The selected method proceeds via an acid-catalyzed mechanism. Trifluoroacetic acid (TFA) serves as a strong acid that protonates the indole ring, primarily at the C3 position, to form a resonance-stabilized indoleninium ion. This electrophilic intermediate is then susceptible to hydride attack from a mild reducing agent, sodium cyanoborohydride (NaBH₃CN). The use of NaBH₃CN is critical as it is stable in acidic conditions and selectively reduces the iminium-like species without affecting other functional groups, including the halogen atoms.

The overall transformation is a clean and efficient method for the preparation of the desired indoline.

Synthesis of the Starting Material: 4-Bromo-5,7-difluoroindole

A common and effective method for the synthesis of substituted indoles such as 4-Bromo-5,7-difluoroindole is the Leimgruber-Batcho indole synthesis.[1][2][3] This two-step process begins with the formation of an enamine from an appropriately substituted o-nitrotoluene, followed by a reductive cyclization to form the indole ring.

For the synthesis of 4-Bromo-5,7-difluoroindole, the logical starting material would be 2-methyl-3,5-difluoro-6-nitro-1-bromobenzene. The synthesis would proceed as follows:

• Enamine Formation: The o-nitrotoluene derivative is reacted with N,N-dimethylformamide dimethyl acetal (DMF-DMA) and a secondary amine like pyrrolidine to form the corresponding β-dimethylamino-2-nitrostyrene.

• Reductive Cyclization: The intermediate enamine is then subjected to reductive cyclization using a variety of reducing agents, such as catalytic hydrogenation (e.g., Pd/C, H₂) or metal-acid combinations (e.g., Fe/AcOH), to yield 4-Bromo-5,7-difluoroindole.[1][2]

Detailed Protocol for the Synthesis of 4-Bromo-5,7-difluoroindoline

This protocol details the selective reduction of 4-Bromo-5,7-difluoroindole to 4-Bromo-5,7-difluoroindoline.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
4-Bromo-5,7-difluoroindole	≥95%	Commercially available or synthesized	See previous section
Sodium Cyanoborohydride (NaBH₃CN)	≥95%	Sigma-Aldrich, Acros Organics, etc.	Highly Toxic! Handle with extreme care.
Trifluoroacetic Acid (TFA)	≥99%	Sigma-Aldrich, Acros Organics, etc.	Corrosive! Handle in a fume hood.
Dichloromethane (DCM)	Anhydrous	Commercially available	---
Saturated Sodium Bicarbonate (NaHCO₃) solution	---	Prepared in-house	---
Brine (Saturated NaCl solution)	---	Prepared in-house	---
Anhydrous Sodium Sulfate (Na₂SO₄)	---	Commercially available	---
Silica Gel	60 Å, 230-400 mesh	Commercially available	For column chromatography
Hexanes	HPLC Grade	Commercially available	For column chromatography
Ethyl Acetate (EtOAc)	HPLC Grade	Commercially available	For column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Argon or Nitrogen inlet

• Addition funnel

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• NMR spectrometer

• Mass spectrometer

Safety Precautions:

• Sodium Cyanoborohydride (NaBH₃CN): Highly toxic and can release hydrogen cyanide gas upon contact with strong acids. Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Trifluoroacetic Acid (TFA): Highly corrosive and causes severe burns. Handle only in a fume hood with appropriate PPE.

• The reaction should be performed under an inert atmosphere (Argon or Nitrogen) to prevent moisture from interfering with the reaction.

Experimental Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and an inert gas inlet, add 4-Bromo-5,7-difluoroindole (1.0 eq).

• Dissolution: Add anhydrous dichloromethane (DCM) to the flask to dissolve the starting material.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of TFA: Slowly add trifluoroacetic acid (TFA) (10-20 eq) to the stirred solution.

• Addition of Reducing Agent: In a separate container, dissolve sodium cyanoborohydride (NaBH₃CN) (1.5-2.0 eq) in a small amount of the reaction solvent. Add this solution dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C until gas evolution ceases and the pH of the aqueous layer is basic (pH 8-9).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 4-Bromo-5,7-difluoroindoline.

Visual Workflow:

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Leimgruber–Batcho indole synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Application Note: A Practical Guide to the Selective Reduction of Electron-Deficient Indoles to Indolines using Borane-Tetrahydrofuran Complex

Abstract

The indoline scaffold is a privileged structure in medicinal chemistry, frequently found in a wide array of pharmaceuticals and natural products.[1][2] Its synthesis often involves the reduction of an indole precursor. However, indoles bearing electron-withdrawing groups (EWGs) present a significant challenge for selective reduction of the C2=C3 double bond, as many reducing agents will affect the EWG or require harsh conditions. This application note provides a comprehensive guide to the use of borane-tetrahydrofuran complex (BH₃-THF), often in the presence of trifluoroacetic acid (TFA), as a mild and highly chemoselective reagent for this transformation. We will delve into the underlying mechanism, provide a detailed and validated experimental protocol, and offer practical insights for researchers in synthetic and medicinal chemistry.

Introduction: The Strategic Importance of Indoline Synthesis

The indoline, or 2,3-dihydroindole, core is a cornerstone of numerous therapeutic agents, contributing to treatments for cancer, bacterial infections, and cardiovascular diseases.[1][3] Unlike the planar and aromatic indole ring, the non-coplanar structure of indolines can increase water solubility and offer distinct three-dimensional vectors for interacting with biological targets.[1]

The direct reduction of indoles is the most atom-economical route to indolines. While various methods exist, the reduction of indoles substituted with EWGs (e.g., nitro, cyano, ester groups) is problematic. Powerful reducing agents like lithium aluminum hydride (LiAlH₄) would indiscriminately reduce these functional groups. Catalytic hydrogenation can also be challenging and may lead to over-reduction or catalyst poisoning. Borane-THF emerges as a superior alternative, offering a rapid, high-yield, and remarkably chemoselective method for converting electron-deficient indoles to indolines at low temperatures.[4][5]

Mechanism of Reduction: An Electrophilic Pathway

The reduction of indoles with borane is not a simple nucleophilic hydride addition. Instead, it proceeds through an electrophilic pathway, which is significantly enhanced by the presence of a strong acid like trifluoroacetic acid (TFA).

The Role of Acid Activation: The lone pair on the indole nitrogen is generally not basic. However, in the presence of a strong acid, the C3 position of the indole ring becomes protonated. This is because protonation at C3 generates a resonance-stabilized indolenium ion, which is more stable than the N-protonated species. This indolenium ion is a key intermediate.[6]

Hydride Delivery: The borane-THF complex (BH₃-THF) then acts as a source of hydride (H⁻). The hydride attacks the electrophilic C2 position of the indolenium ion, leading to the formation of the saturated indoline ring.[4] The overall process is a rapid ionic reduction.

Alternative Mechanistic Insights: Recent computational and experimental studies suggest a more nuanced mechanism, particularly in the absence of strong acid. These studies propose the formation of a 3H-indole tautomer, which then complexes with borane.[7] This complex can then rearrange via a hydride shift to form a 1-BH₂-indoline species, which upon workup yields the final indoline product.[7] However, for electron-deficient systems under acidic conditions, the indolenium pathway is the predominantly accepted mechanism.

The following diagram illustrates the generally accepted workflow for this reduction.

Caption: Experimental workflow for Borane-THF reduction of indoles.

Safety and Handling of Borane-THF

Borane-tetrahydrofuran complex is a highly reactive and hazardous reagent that demands strict adherence to safety protocols. All manipulations must be conducted by trained personnel in a well-ventilated chemical fume hood.[8]

• Flammability: BH₃-THF is a highly flammable liquid.[9] Keep it away from all ignition sources, including heat, sparks, and open flames.[8] All equipment should be properly grounded to prevent static discharge.[9]

• Reactivity with Water: The reagent reacts violently with water and moisture, releasing flammable hydrogen gas that can ignite spontaneously.[9][10] All glassware must be oven- or flame-dried, and the reaction must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

• Air Sensitivity & Peroxide Formation: BH₃-THF is air-sensitive. The THF solvent can form explosive peroxides upon prolonged exposure to air.[9] Containers should be dated upon opening and stored under an inert gas.[9] If crystals are observed in the solution, it may indicate dangerous peroxide formation and the container should not be opened.[9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including flame-retardant lab coats, safety goggles, and chemical-resistant gloves.[10]

• Storage: Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. Refrigeration is recommended.[9][10]

• Spill Management: In case of a spill, do not use water. Cover the spill with a dry, inert absorbent material like sand or earth. Use non-sparking tools for cleanup.[8]

Detailed Experimental Protocol

This protocol provides a general procedure for the reduction of an electron-deficient indole. Molar equivalents and reaction times may need to be optimized for specific substrates.

4.1 Materials and Reagents

• Electron-deficient indole substrate (1.0 eq)

• Borane-tetrahydrofuran complex, 1.0 M solution in THF (1.5 - 3.0 eq)[4]

• Anhydrous Tetrahydrofuran (THF), inhibitor-free

• Trifluoroacetic Acid (TFA)

• Methanol (for quenching)

• Saturated aqueous sodium bicarbonate (NaHCO₃) or 1 M sodium hydroxide (NaOH)

• Extraction solvent (e.g., ethyl acetate, dichloromethane)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen/argon inlet

4.2 Step-by-Step Procedure (Normal Addition)

• Preparation: Assemble a flame-dried, two- or three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet.

• Dissolution: Dissolve the indole substrate (1.0 eq) in anhydrous THF (approx. 0.1-0.2 M concentration).

• Inert Atmosphere: Purge the flask with the inert gas for 5-10 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add the borane-THF solution (1.5-3.0 eq) dropwise via the dropping funnel over 15-30 minutes. Maintain the temperature at 0 °C.

• Acid Addition: After the borane addition is complete, add trifluoroacetic acid (TFA) dropwise. An excess is typically used, sufficient to act as both a catalyst and a solvent component.[6]

• Reaction: Allow the reaction to warm to room temperature (approx. 25 °C) and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching (Critical Step): Cool the reaction mixture back to 0 °C. Very slowly and carefully add methanol dropwise to quench the excess borane. Vigorous hydrogen gas evolution will occur. Continue adding methanol until the effervescence ceases.[11]

• Solvent Removal: Remove the THF and methanol under reduced pressure using a rotary evaporator.

• Workup: To the resulting residue, add water and basify the mixture by slowly adding saturated aqueous NaHCO₃ or 1 M NaOH until the pH is > 8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Washing: Combine the organic layers and wash successively with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude indoline product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate mixtures).

4.3 Inverse Addition Procedure (for Acid-Sensitive Substrates)

For certain indoles that may be prone to dimerization or degradation under the standard conditions, an "inverse addition" is preferred.[4][6]

• Dissolve the indole substrate in the borane-THF solution in the reaction flask at 0 °C under an inert atmosphere.

• Add the trifluoroacetic acid (TFA) dropwise to this mixture.

• Proceed with the reaction, workup, and purification as described above.

Substrate Scope and Chemoselectivity

A key advantage of the BH₃-THF/TFA system is its excellent functional group tolerance. This allows for the reduction of the indole core without affecting sensitive EWGs, which can be used for subsequent synthetic manipulations.

Substrate Example	Electron-Withdrawing Group	Typical BH₃-THF eq.	Result	Reference
5-Nitroindole	Nitro (-NO₂)	1.5	Reduction to 5-nitroindoline. The nitro group remains intact.	[4]
Indole-3-carbonitrile	Nitrile (-CN)	1.5	Reduction to indoline-3-carbonitrile. The nitrile is unaffected.	[4][12]
Methyl Indole-5-carboxylate	Ester (-CO₂Me)	1.5	Reduction to methyl indoline-5-carboxylate. The ester is preserved.	[4]
N-Benzoyltryptamine	Amide (-NHCOR)	1.5	Reduction to the corresponding indoline. The amide is unaffected.	[4]

Limitations: This method is generally ineffective for indoles bearing a substituent at the C2-position, such as 2-phenylindole or 2-carbethoxyindole, which are resistant to reduction under these conditions.[4]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient borane-THF. 2. Deactivated (old) borane-THF reagent. 3. Reaction time too short.	1. Increase molar equivalents of borane-THF to 2.5-3.0 eq. 2. Use a fresh, recently purchased bottle of the reagent. 3. Increase reaction time and monitor carefully by TLC.
Low Yield	1. Product loss during aqueous workup. 2. Inefficient extraction. 3. Degradation of the substrate or product.	1. Ensure the aqueous layer is thoroughly basified before extraction. 2. Perform multiple extractions (3-5 times) with the organic solvent. 3. For sensitive substrates, use the "inverse addition" protocol and maintain low temperatures.
Formation of Byproducts	1. Dimerization of the indole substrate. 2. Reaction temperature was too high.	1. Employ the "inverse addition" procedure.[4][6] 2. Maintain strict temperature control, especially during the addition of reagents.
Violent Quenching	1. Methanol was added too quickly. 2. Reaction was not cooled sufficiently before quenching.	1. Always add the quenching agent (methanol) very slowly and dropwise. 2. Ensure the reaction mixture is cooled to 0 °C in an ice bath before quenching begins.

Conclusion

The reduction of electron-deficient indoles using borane-tetrahydrofuran complex in the presence of trifluoroacetic acid is a powerful and reliable method for the synthesis of functionalized indolines. Its mild reaction conditions, rapid execution, and exceptional chemoselectivity make it a valuable tool for medicinal chemists and synthetic researchers. By understanding the underlying mechanism and adhering to strict safety protocols, this procedure can be implemented to efficiently generate diverse indoline scaffolds for drug discovery and development programs.

References

• Development and Application of Indolines in Pharmaceuticals. (2023). Pharmaceuticals, 16(2), 229. [Link]

• Maryanoff, B. E., & McComsey, D. F. (1978). Reduction of indole compounds to indoline compounds. U.S.

• Safety Data Sheet: Borane-tetrahydrofuran complex, 1M solution in THF. (2025). Alfa Aesar. [Link]

• Development and Application of Indolines in Pharmaceuticals. (2023). National Center for Biotechnology Information. [Link]

• Maryanoff, B. E., & McComsey, D. F. (1978). Borane complexes in trifluoroacetic acid. Reduction of indoles to indolines and generation of bis(trifluoroacetoxy)borane. The Journal of Organic Chemistry, 43(14), 2733–2737. [Link]

• Borane-catalysed C2-selective indole reductive functionalisation. (2024). Royal Society of Chemistry. [Link]

• Process Safety Considerations for the Use of 1 M Borane Tetrahydrofuran Complex Under General Purpose Plant Conditions. (2018). Organic Process Research & Development, 22(8), 987-994. [Link]

• Revisiting the reduction of indoles by hydroboranes: A combined experimental and computational study. (2019). Tetrahedron, 75(14), 2118-2127. [Link]

• Borane-catalysed reduction of indoles and the proposed mechanism. (2022). Dalton Transactions, 51(2), 433-438. [Link]

• Borane complexes in trifluoroacetic acid. Reduction of indoles to indolines and generation of bis(trifluoroacetoxy)borane. (1978). ACS Publications. [Link]

• Recent advances in the synthesis of indoles and their applications. (2025). RSC Publishing. [Link]

• Reduction of pyrrolyl- and indolylamides with BH3 x THF: cyclodeoxygenation versus deoxygenation. (2008). Organic Letters, 10(23), 5345-5348. [Link]

• Borane-catalysed C2-selective indole reductive functionalisation. (2024). RSC Publishing. [Link]

• Borane Reductions (using BH3.THF or BH3.Me2S, BMS). (n.d.). Organic Synthesis. [Link]

• Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. (2023). Tetrahedron Letters, 137, 154930. [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. (2021). Current Organic Synthesis, 18(5), 459-483. [Link]

• Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. (2024). Chemistry – An Asian Journal. [Link]

• Metal-free C–H Borylation and Hydroboration of Indoles. (2023). Molecules, 28(19), 6939. [Link]

• Nitrile to Amine - Common Conditions. (n.d.). The Synthetic Organic Chemistry Site. [Link]

• Borane Reagents. (n.d.). Organic Chemistry Portal. [Link]

• Borane-catalysed C2-selective indole reductive functionalisation. (2024). RSC Publishing. [Link]

• Comparative study on reducing aromatic aldehydes by using ammonia borane and lithium amidoborane as reducing reagents. (2014). New Journal of Chemistry, 38(5), 2193-2199. [Link]

• Indole-3-aldehyde. (n.d.). Organic Syntheses. [Link]

Sources

• 1. Development and Application of Indolines in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Borane-catalysed C2-selective indole reductive functionalisation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Applications of Borane-tetrahydrofuran Complex_Chemicalbook [chemicalbook.com]
• 6. US4210590A - Reduction of indole compounds to indoline compounds - Google Patents [patents.google.com]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]

Advanced Protocol: 4-Bromo-5,7-difluoroindoline as a High-Value Pharmaceutical Scaffold

Executive Summary & Strategic Value

4-Bromo-5,7-difluoroindoline (CAS: 1596009-02-7) represents a "privileged scaffold" in modern medicinal chemistry, particularly for Fragment-Based Drug Discovery (FBDD). Its value lies in the convergence of three structural features:

• The Indoline Core: A saturated bioisostere of indole, offering distinct 3D-vectors (sp³ character at C2/C3) compared to the planar indole, often improving solubility and metabolic stability.

• The 5,7-Difluoro Motif: Fluorine substitution at these positions modulates the pKa of the NH (making it a better hydrogen bond donor), blocks metabolic hotspots (CYP450 oxidation), and increases lipophilicity (

  LogP) for membrane permeability.

• The 4-Bromo Handle: The C4 position is historically difficult to functionalize in standard indole syntheses. This pre-installed halogen allows for regioselective cross-coupling (Suzuki, Buchwald) to extend the molecule into deep protein pockets, a strategy validated in BCL-2 and kinase inhibitor campaigns.

Chemical Identity & Properties

Property	Data
Chemical Name	4-Bromo-5,7-difluoroindoline
CAS Number	1596009-02-7
Precursor CAS	1381878-59-6 (4-Bromo-5,7-difluoro-1H-indole)
Molecular Formula	C₈H₆BrF₂N
Molecular Weight	234.04 g/mol
Appearance	Off-white to light brown solid
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen)
Key Hazard	Skin/Eye Irritant (H315, H319); Acute Tox. 4 (H302)

Experimental Workflows

Strategic Roadmap (Logic Diagram)

The following workflow illustrates the conversion of the indole precursor to the functionalized drug candidate, highlighting critical decision points (N-protection) to ensure chemoselectivity.

Figure 1: Synthetic workflow from indole precursor to functionalized pharmaceutical intermediate.

Protocol A: Selective Reduction of Indole to Indoline

Objective: Convert commercially available 4-bromo-5,7-difluoroindole to the indoline without debrominating the C4 position. Scientific Rationale: Standard catalytic hydrogenation (H₂/Pd-C) often causes hydrodehalogenation (loss of the Bromine). Therefore, an acidic hydride reduction (ionic hydrogenation) is required to preserve the C-Br bond.

Materials:

• 4-Bromo-5,7-difluoroindole (1.0 eq)[1][2]

• Sodium Cyanoborohydride (NaBH₃CN) (3.0 eq)

• Glacial Acetic Acid (Solvent)

• Saturated NaHCO₃ (Quench)

Step-by-Step Procedure:

• Setup: In a fume hood, charge a round-bottom flask with 4-bromo-5,7-difluoroindole (e.g., 1.0 g, 4.3 mmol).

• Solvation: Add Glacial Acetic Acid (15 mL). Stir at room temperature (RT) until dissolved. Note: The solution may turn slightly yellow.

• Addition: Cool the mixture to 10°C (water bath). Add NaBH₃CN (810 mg, 12.9 mmol) portion-wise over 10 minutes. Caution: HCN gas trace potential; ensure good ventilation.

• Reaction: Remove the cooling bath and stir at RT for 2–4 hours.

  • Monitoring: Check TLC (Hexane/EtOAc 4:1). The indoline spot is typically more polar (lower Rf) and stains blue/purple with Ninhydrin (secondary amine).

• Quench: Pour the reaction mixture slowly into crushed ice/water (50 mL). Neutralize carefully with solid Na₂CO₃ or saturated NaHCO₃ until pH ~8.

• Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with Brine. Dry over Na₂SO₄.[3]

• Purification: Concentrate in vacuo. If necessary, purify via short silica plug (0-10% EtOAc/Hexanes) to remove boron salts.

  • Yield Expectation: 85–95%.

Protocol B: N-Protection (Boc-Strategy)

Objective: Protect the secondary amine to prevent catalyst poisoning or N-arylation during the subsequent Suzuki coupling.

Procedure:

• Dissolve the indoline (1.0 eq) in DCM (10 mL/g).

• Add Boc₂O (1.2 eq) and DMAP (0.1 eq).

• Stir at RT for 12 hours.

• Wash with 1M HCl (to remove DMAP) and Brine. Concentrate to yield N-Boc-4-bromo-5,7-difluoroindoline .

Protocol C: C4-Suzuki-Miyaura Cross-Coupling

Objective: Install an aryl/heteroaryl group at the sterically crowded C4 position. Scientific Rationale: The C4 position is flanked by the C3-methylene and the C5-fluorine. This steric crowding requires a robust catalyst system (like Pd(dppf)Cl₂) and elevated temperatures. The C5-fluorine also withdraws electron density, facilitating the oxidative addition of Palladium.

Materials:

• N-Boc-4-bromo-5,7-difluoroindoline (1.0 eq)

• Aryl Boronic Acid (1.5 eq)

• Catalyst: Pd(dppf)Cl₂[3][4]·DCM (5 mol%)

• Base: K₂CO₃ (3.0 eq) or Cs₂CO₃ (2.0 eq)

• Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Procedure:

• Degassing: In a microwave vial or pressure tube, combine the N-Boc-indoline, boronic acid, and base. Suspend in Dioxane/Water.[5] Sparge with Argon for 10 minutes (Critical: Oxygen poisons the catalyst).

• Catalyst Addition: Add Pd(dppf)Cl₂[3]·DCM rapidly under Argon flow. Seal the vessel.

• Heating: Heat to 90–100°C for 4–12 hours.

  • Visual Check: The reaction usually turns dark black/brown.

• Workup: Cool to RT. Filter through a Celite pad (washing with EtOAc).[3]

• Purification: Silica gel chromatography.

  • Note: The N-Boc group usually survives these conditions. If N-Tosyl was used, it is also stable.

Analytical Data & Quality Control

To validate the synthesis, compare your data against these expected parameters.

Technique	Expected Signal / Observation	Interpretation
¹H NMR (Indoline)	δ 3.05 (t, 2H, C3-H), δ 3.65 (t, 2H, C2-H)	Diagnostic triplets of the indoline ring (distinct from indole doublets).
¹⁹F NMR	Two distinct signals (approx -115 to -135 ppm)	Confirms presence of both Fluorines. Integration 1:1.
MS (ESI+)	[M+H]⁺ = 234/236 (1:1 ratio)	Characteristic Bromine isotope pattern.
TLC (Ninhydrin)	Blue/Purple Spot	Confirms free secondary amine (Indoline). Indole does not stain this color.

Troubleshooting Guide

Problem	Probable Cause	Solution
Low Yield in Reduction	Over-reduction or loss of Bromine	Switch from H₂/Pd to NaBH₃CN/AcOH. Keep temp < 25°C.
No Reaction in Suzuki	Steric hindrance at C4	Switch catalyst to Pd(dtbpf)Cl₂ or XPhos Pd G3 (highly active for hindered halides). Increase temp to 110°C.
Debromination (Suzuki)	Hydride source in reaction	Ensure solvent (Dioxane) is peroxide-free. Avoid using alcohols (EtOH) if hydrodebromination is observed.
N-Arylation Side Product	Unprotected Nitrogen	Ensure N-Boc protection is quantitative before attempting Suzuki coupling.

References

• Synthesis of Fluorinated Indoles/Indolines

  • Source: PubChem. "4-bromo-5,7-difluoro-1H-indole | C8H4BrF2N".[1] National Library of Medicine.

  • URL:[Link]

• Reduction Protocols (Indole to Indoline)

• Suzuki Coupling on Hindered Indoles

  • Source: Indian Academy of Sciences.

  • URL:[Link]

• Pharmaceutical Applications (PB2/Kinase Inhibitors)

  • Source: National Institutes of Health (PMC). "Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region".

  • URL:[Link]

• Safety Data (SDS)

Sources

• 1. 4-bromo-5,7-difluoro-1H-indole | C8H4BrF2N | CID 91620637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ias.ac.in [ias.ac.in]

Application Note: N-Alkylation Protocols for 4-Bromo-5,7-difluoro-2,3-dihydro-1H-indole

[1]

Executive Summary

This guide details optimized protocols for the N-alkylation of 4-bromo-5,7-difluoro-2,3-dihydro-1H-indole (hereafter referred to as BFDI ).[1] This scaffold presents unique synthetic challenges due to the synergistic electron-withdrawing effects of the 5,7-difluoro substitution and the 4-bromo motif, combined with significant steric hindrance at the N-1 position proximal to the C-7 fluorine.[1]

Unlike simple indolines, BFDI exhibits reduced nucleophilicity, requiring tailored conditions to suppress side reactions (e.g., elimination of alkyl halides) while driving the reaction to completion. This note provides three validated methodologies: a standard strong-base protocol, a mild cesium-mediated approach, and a reductive amination strategy.[1]

Structural & Reactivity Analysis

The "7-Fluoro Wall" and Electronic Deactivation

Successful alkylation of BFDI requires navigating two primary opposing forces:[1]

• Electronic Deactivation: The fluorine atoms at C-5 and C-7, along with the bromine at C-4, are strongly electron-withdrawing (inductive effect,

  ).[1] This lowers the pKa of the N-H proton compared to unsubstituted indoline (estimated pKa 22-24 in DMSO vs. 28 for indoline), making deprotonation easier. However, it simultaneously destabilizes the transition state for attack, rendering the neutral amine a poor nucleophile.

• Steric Ortho-Effect: The C-7 fluorine atom possesses a Van der Waals radius of 1.47 Å.[1] While smaller than a methyl group, its immediate proximity to the nitrogen center creates a "steric wall" that impedes the trajectory of incoming electrophiles, particularly secondary alkyl halides.

Decision Matrix for Protocol Selection

The following logic gate determines the optimal experimental path based on electrophile nature and substrate stability.

Figure 1: Decision tree for selecting the appropriate N-alkylation protocol based on electrophile sterics and stability.

Detailed Experimental Protocols

Method A: Strong Base Deprotonation (NaH/DMF)

Best For: Primary alkyl halides, unreactive electrophiles, and rapid synthesis. Mechanism: Irreversible deprotonation forms the highly nucleophilic amide anion, overcoming electronic deactivation.

Reagents:

• Substrate: BFDI (1.0 equiv)[2][3]

• Base: Sodium Hydride (60% dispersion in mineral oil) (1.2 - 1.5 equiv)

• Solvent: Anhydrous DMF (0.1 M concentration)

• Electrophile: Alkyl Bromide/Iodide (1.1 - 1.2 equiv)[1]

Step-by-Step Protocol:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and rubber septum. Flush with Nitrogen (

  ) or Argon.[2][3]

• Dissolution: Dissolve BFDI (1.0 equiv) in anhydrous DMF. Cool the solution to

  in an ice bath.

• Deprotonation: Carefully add NaH (1.2 equiv) portion-wise.[2] Caution: Hydrogen gas evolution.[2][3] Stir at

  for 15 minutes, then warm to Room Temperature (RT) for 30 minutes. The solution typically turns yellow/orange, indicating anion formation.

• Alkylation: Cool back to

  (optional, depending on electrophile reactivity). Add the Alkyl Halide dropwise.[2][3][4]

• Reaction: Allow to warm to RT and stir. Monitor by LC-MS.[1][5][6]

  • Timeframe: 1–4 hours for primary iodides; 12–16 hours for bromides.

• Quench & Workup: Cool to

  . Quench carefully with saturated solution. Dilute with water and extract with Ethyl Acetate ( ).[2] Wash combined organics with water ( ) and brine ( ) to remove DMF. Dry over .[3]

Method B: The "Cesium Effect" (Cs2CO3/MeCN)

Best For: Base-sensitive electrophiles, secondary halides (to minimize E2 elimination), and scale-up. Rationale: Cesium carbonate provides a "soft" deprotonation. The large cesium cation aids in solubility and stabilizes the transition state through the "Cesium Effect," often crucial for sterically crowded indolines [1].

Reagents:

• Substrate: BFDI (1.0 equiv)[2][3]

• Base: Cesium Carbonate (

  ) (2.0 - 3.0 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (if higher T needed)

• Additive: Potassium Iodide (KI) (0.1 - 0.5 equiv) - Optional Finkelstein catalyst[1]

Step-by-Step Protocol:

• Mixture: To a reaction vial, add BFDI (1.0 equiv),

  (2.0 equiv), and KI (0.1 equiv).

• Solvent: Add anhydrous MeCN (0.2 M).

• Addition: Add the Alkyl Halide (1.2 equiv).

• Thermal Cycle: Heat the mixture to

  .

  • Note: The 7-F steric hindrance often requires thermal energy to overcome the activation barrier that Method A overcomes via anion strength.[1]

• Monitoring: Check LC-MS at 4 hours. If conversion is low (<50%), add 0.5 equiv more electrophile and raise temperature to reflux.

• Workup: Filter off inorganic solids through a Celite pad. Concentrate the filtrate. Redissolve in DCM/Water for standard extraction if necessary.

Method C: Reductive Amination

Best For: Introduction of bulky groups or when the corresponding alkyl halide is unstable/unavailable. Avoids

steric clashes.

Reagents:

• Substrate: BFDI (1.0 equiv)[2][3]

• Carbonyl: Aldehyde/Ketone (1.2 - 1.5 equiv)[1]

• Reductant: Sodium Triacetoxyborohydride (

  ) (2.0 - 3.0 equiv)

• Acid Catalyst: Acetic Acid (AcOH) (1.0 - 2.0 equiv)[1]

• Solvent: 1,2-Dichloroethane (DCE) or DCM.

Step-by-Step Protocol:

• Imine Formation: Dissolve BFDI and the Aldehyde in DCE (0.1 M). Add AcOH. Stir at RT for 1–2 hours.

  • Checkpoint: Due to the electron-poor nitrogen, imine formation may be slow. If LC-MS shows no imine/hemiaminal, add

    molecular sieves and heat to .

• Reduction: Cool to RT. Add

  in one portion.

• Reaction: Stir at RT overnight (12–16 h).

• Workup: Quench with saturated

  (gas evolution). Extract with DCM.

Reaction Pathway & Troubleshooting

The following diagram illustrates the mechanistic pathways and potential pitfalls (Side Product B) driven by the specific electronics of BFDI.

Figure 2: Mechanistic pathway highlighting the critical transition state where 7-F sterics can divert the reaction toward elimination.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
No Reaction (Method A)	Anion quenching or poor reagent quality.[1]	Dry DMF strictly (molecular sieves). Use fresh NaH. Ensure atmosphere.
Low Conversion (Method B)	"7-F Wall" preventing attack.[1]	Switch to DMF and increase Temp to . Add TBAI (Tetrabutylammonium iodide) as phase transfer catalyst.
Elimination Product (Alkene)	Base is too strong / R-X is hindered.	Switch from Method A to Method B. Use a primary iodide instead of bromide.
Over-alkylation (Quaternary)	Rare for indolines, but possible with MeI.	Control stoichiometry strictly (1.05 equiv). Perform addition at .

References

• Flessner, T. et al. "Cesium Carbonate Mediated N-Alkylation of Indoles and Indolines: A Versatile Route to Functionalized Heterocycles." Journal of Organic Chemistry, 2005.

• BenchChem. "Protocol for N-Alkylation of 7-Fluoro-1H-indole."[1][3] BenchChem Application Notes, 2025.

• Maji, M. et al. "Regio-Selective C3- and N-Alkylation of Indolines in Water."[1][7] Journal of Organic Chemistry, 2022.[7]

• PubChem. "4-bromo-5,7-difluoro-2,3-dihydro-1H-indole Compound Summary."[1] National Library of Medicine, 2025.

Sources

• 1. 7-FLUOROISOQUINOLINE CAS#: 1075-12-3 [amp.chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 7-Fluoroisatin | 317-20-4 [chemicalbook.com]
• 6. 7-Fluoroisatin synthesis - chemicalbook [chemicalbook.com]
• 7. Regio-Selective C3- and N-Alkylation of Indolines in Water under Air Using Alcohols [organic-chemistry.org]

Technical Notes & Optimization

Purification of halogenated indolines by column chromatography

Status: Online Operator: Senior Application Scientist Ticket ID: IND-HAL-001 Subject: Troubleshooting Flash Chromatography for Halogenated Indoline Derivatives

Welcome to the Purification Support Center

You are likely here because halogenated indolines (2,3-dihydroindoles) present a "perfect storm" of purification challenges. Unlike their oxidized indole counterparts, indolines possess a basic nitrogen (

hybridized) that interacts aggressively with silica. Furthermore, the halogen substituents (Cl, Br, I) introduce solubility issues and regioisomer complexity.

This guide is structured to troubleshoot these specific chemical behaviors.

Module 1: The "Streaking" Phenomenon

Q: My compound shows as a long streak on the TLC plate rather than a tight spot. Consequently, my column fractions are cross-contaminated. Why is this happening?

A: This is the most common issue with indolines. It is a chemical compatibility error, not a loading error.

The Mechanism: Standard silica gel is acidic (approximate surface pH 4.0–5.0) due to terminal silanol groups (

). Indolines are secondary amines. Although the halogen atom withdraws electron density (lowering the slightly compared to unsubstituted indoline), the nitrogen remains basic enough to protonate upon contact with acidic silanols.

• Result: The indoline molecules "drag" along the column via ion-exchange interactions rather than partitioning cleanly.

The Solution: Amine Deactivation You must mask the silanol sites.

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your mobile phase.

• The "Pre-Coat" Technique: For sensitive separations, flushing the column with the modifier before loading is more effective than just adding it to the eluent.

Visualization of the Mechanism:

Figure 1: Mechanism of silanol masking. TEA competes for acidic sites, allowing the target indoline to elute freely.

Module 2: Stability & Decomposition

Q: My crude material was pale yellow, but after the column, the fractions turned pink/brown. NMR shows a new aromatic impurity.

A: You are witnessing oxidative dehydrogenation . Indolines are chemically unstable relative to their fully aromatic indole counterparts.

The Cause:

• Silica as an Oxidant: Silica gel can act as a surface catalyst for oxidation, especially in the presence of air.

• Halogen Effect: While halogens generally stabilize the ring against electrophilic attack, they do not prevent the oxidation of the 2,3-dihydro bond to the fully aromatic indole.

• Time: The longer the compound sits on the silica, the more conversion occurs.

The Solution:

• Speed is Critical: Do not run "slow" gradients overnight. Optimize for a flash run of <20 minutes.

• Inert Loading: If possible, flush the column with Nitrogen (

  ) before use.

• Cold Evaporation: Never use a water bath >35°C for rotary evaporation. Heat accelerates the autoxidation of electron-rich heterocycles [1].

Module 3: Solubility & Regioisomer Separation

Q: I cannot separate the 5-bromo-indoline from the 6-bromo isomer. Also, the compound precipitates when I try to load it in Hexane.

A: Halogenated isomers often have identical

values in standard Hexane/Ethyl Acetate systems because the polarity difference is negligible.

Strategy 1: Change the Selectivity (Solvent Engineering) Halogenated compounds have high polarizability. Switch to a solvent system that interacts with the

-system or the halogen electrons.

Solvent System	Mechanism of Action	Recommended For
Hexane / EtOAc	Standard adsorption	General purification (often fails for isomers).
DCM / Methanol	Stronger solubility	Highly polar or insoluble halogenated species.
Toluene / Acetone	- interactions	Best for separating regioisomers (e.g., 5-Br vs 6-Br).
DCM / Hexane	Solvation power	Preventing precipitation during loading.

Strategy 2: Solid Loading (The "Dry Load") Halogenated indolines are often heavy and insoluble in non-polar mobile phases. Liquid loading with DCM often leads to "band broadening" because the DCM acts as a strong solvent, carrying the sample too fast initially.

• Protocol: Dissolve crude in DCM

  Add Celite or Silica (1:2 ratio) Evaporate to dry powder Load powder on top of the column.

Module 4: Validated Protocols

Protocol A: The "Neutralized" Column Setup

Use this for all acid-sensitive halogenated indolines.

• Preparation: Prepare your mobile phase (e.g., 10% EtOAc in Hexane).

• Doping: Add Triethylamine (TEA) to a concentration of 1% v/v .

• Equilibration: Flush the column with 3 Column Volumes (CV) of this TEA-doped solvent.

  • Note: You will see a heat band (exothermic acid-base reaction) move down the column. Wait until the column cools.[1]

• Execution: Run your purification. You can maintain 0.5% TEA in the eluent during the run to ensure the silica remains deactivated [2].[1]

Protocol B: The "Toluene Switch" for Isomers

Use this when Hex/EtOAc fails to separate regioisomers.

• TLC Scout: Spot your mixture. Run in 10% Acetone in Toluene .

• Observation: Toluene often interacts differently with the electron density of the halogen at the 4, 5, or 6 position compared to hexane.

• Gradient: Run a shallow gradient from 0% to 20% Acetone in Toluene.

Visual Workflow: The Decision Matrix

Figure 2: Decision matrix for selecting the correct purification strategy based on TLC behavior.

References

• Gribble, G. W. (2002). Indole Ring Synthesis: From Natural Products to Drug Discovery. Science of Synthesis. Link (General reactivity of indole/indoline systems).

• Biotage. (2023).[2] Strategies for Flash Chromatography of Amine Compounds. Biotage Knowledge Base. Link (Authoritative source on amine purification and TEA usage).

• Teledyne ISCO. (2021). RediSep® Rf Gold® Amine Columns for Purification of Chemical Intermediates. Teledyne Application Notes. Link (Alternatives to TEA doping).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]

Technical Support Center: Boron Impurity Remediation in Indoline Synthesis

Case ID: IND-RED-001 Status: Active Topic: Removal of Boron Species Post-Indoline Reduction Audience: Medicinal Chemists, Process Chemists

Executive Summary

Reducing indoles to indolines (dihydroindoles) using sodium cyanoborohydride (

) or borane reagents ( ) is a staple transformation in drug discovery. However, a persistent failure mode in this workflow is the formation of stable amine-borane adducts .

These complexes are not merely inorganic salts; they are coordinate covalent species where the nitrogen lone pair of your indoline product donates into the empty p-orbital of the boron species. Standard aqueous workups often fail to break this bond, leading to:

• Yields >100%: Due to mass of the attached boron species.

• Messy NMR: Broadening of proton signals due to quadrupolar relaxation of the boron nucleus (

  and ).

• Reaction Failure: The "masked" nitrogen nucleophile fails in downstream aminations (e.g., Buchwald-Hartwig).

This guide provides a tiered troubleshooting approach to diagnosing and eliminating these impurities.

Module 1: Diagnosis

Before attempting remediation, confirm the presence of boron.

Symptom Checklist

• Physical State: The oil/solid is gummy or refuses to crystallize.

• Mass Balance: Crude mass consistently exceeds theoretical yield by 10-20%.

• NMR Artifacts:

  • NMR: Protons to the nitrogen (the indoline C2/C3 positions) appear unusually broad or split into undefined multiplets.
  • NMR (Definitive): Run a quick un-decoupled scan. Sharp peaks indicate free inorganic borates (easy to wash); broad humps ( to ppm) indicate amine-borane complexes (hard to remove).

Module 2: Remediation Protocols

Select the protocol based on your substrate's sensitivity.

Decision Matrix

Figure 1: Decision tree for selecting the appropriate boron remediation strategy.

Protocol A: Acidic Methanolysis (The Standard)

Best for: Robust substrates. Uses the volatility of trimethyl borate to remove boron.

Mechanism: Strong acid protonates the amine, weakening the N-B interaction. Methanol attacks the boron to form

, which is volatile (b.p. 68 °C).

• Dissolution: Dissolve the crude residue in MeOH (10 mL per gram).

• Acidification: Add concentrated HCl (or

  HCl in dioxane) until pH < 2.

• Reflux: Heat to reflux for 30–60 minutes. Crucial: Simply stirring at RT is often insufficient for indoline-borane adducts.

• Evaporation: Concentrate to dryness in vacuo.

• Repeat: Resuspend in MeOH and re-evaporate (2–3 times) to azeotrope away the

  .

• Free Base: Partition the resulting hydrochloride salt between

  and saturated (or NaOH) to liberate the indoline.

Protocol B: Oxidative Cleavage

Best for: Extremely stable complexes where acid fails. Risk: N-oxide formation.

Mechanism: Oxidative insertion into the B-H bond, followed by hydrolysis.

• Setup: Dissolve residue in THF or

  .

• Addition: Add 3M NaOH (3 equiv) followed by

  (3 equiv) dropwise at 0 °C.

• Stir: Allow to warm to RT and stir for 1 hour.

• Quench: Carefully quench with saturated

  (sodium thiosulfate) to destroy excess peroxide. Test with starch-iodide paper (should remain white).

• Extraction: Extract with EtOAc. The boron is now water-soluble boric acid/borate and will remain in the aqueous layer.

Protocol C: Ethanolamine Chelation (Mild)

Best for: Acid- or oxidant-sensitive substrates.

Mechanism: Ethanolamine acts as a bidentate ligand, displacing the monodentate indoline to form a stable, crystalline boron-ethanolamine complex that precipitates or washes away.

• Addition: To the crude reaction mixture (or residue dissolved in ether/EtOAc), add Ethanolamine (5–10 equiv).

• Stir: Stir vigorously for 2–4 hours at RT.

• Observation: A white precipitate (the ethanolamine-borane adduct) often forms.

• Separation:

  • If precipitate forms: Filter it off.[1][2][3][4]

  • If no precipitate: Wash the organic layer with water (3x). The highly polar ethanolamine-boron complex partitions into the water.

Comparative Data Analysis

Feature	Method A: Acidic MeOH	Method B: Oxidative ( )	Method C: Ethanolamine
Reagent Cost	Low	Low	Low
Conditions	Harsh (Reflux/Acid)	Harsh (Oxidant/Base)	Mild (Neutral/Basic)
Boron Removal	High (>95%)	Very High (>99%)	Moderate (80-90%)
Risk Factor	Deprotection of Boc/Cbz	N-Oxide formation	Incomplete removal
Throughput	Slow (requires evaporation)	Medium (extraction)	Fast (filtration/wash)

Visualizing the Chemistry

Understanding the "Stickiness" of Boron.

Figure 2: The mechanistic pathway for cleaving the B-N bond.

Frequently Asked Questions (FAQs)

Q: I used Sodium Cyanoborohydride (

). Is Method A safe? A: CAUTION. When is exposed to strong acid (Method A), it generates Hydrogen Cyanide (HCN) gas, which is lethal.

• Protocol Adjustment: You must quench the reaction mixture with base (NaOH) first to destroy the cyanide or perform the acid workup in a high-efficiency fume hood with a scrubber. Ideally, use Method B (Oxidative) for cyanoborohydride reactions to avoid HCN generation entirely.

Q: My product streaks on the column even after workup. Why? A: Residual boron coordinates to the silica gel silanols, dragging your amine.

• Fix: Pre-treat your silica column with 1-2% Triethylamine (

  ) in the eluent. This "caps" the silica sites and displaces the boron from your product.

Q: Can I just use mass spec to confirm the boron is gone? A: Not reliably. Boron complexes are fragile in ESI-MS source conditions. You might see the "clean" parent ion

even if the sample is 50% boron complex. Always trust the NMR.

References

• Couturier, M., et al. (2001).[5] "The Use of Borane-Amine Adducts as Versatile Palladium-Catalyzed Hydrogen-Transfer Reagents in Methanol." Tetrahedron Letters, 42(15), 2763–2766.

  • Context: Establishes the stability of amine-borane adducts and methods for methanolysis.

• Hall, D. G., et al. (1999).[6] "Mild Oxidative Cleavage of Borane-Amine Adducts from Amide Reductions." Journal of Organic Chemistry, 64(3), 698–699.[6]

  • Context: The authoritative source for the Oxid

• Gribble, G. W. (1998). "Sodium Cyanoborohydride."[3][7][8] Encyclopedia of Reagents for Organic Synthesis.

  • Context: Comprehensive review of cyanoborohydride chemistry and safety profiles.

• Kikugawa, Y. (1987). "Methanesulfonic acid-catalyzed reduction of indoles to indolines." Chemical and Pharmaceutical Bulletin, 35(12), 4803.

  • Context: Discusses alternative acidic reduction conditions that minimize stable adduct form

Sources

• 1. researchgate.net [researchgate.net]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. orgsyn.org [orgsyn.org]
• 4. NMR Protocols [nmr.chem.ucsb.edu]
• 5. Cleavage of Borane-Amine Adducts [organic-chemistry.org]
• 6. Mild Oxidative Cleavage of Borane-Amine Adducts from Amide Reductions: Efficient Solution- and Solid-Phase Synthesis of N-Alkylamino Acids and Chiral Oligoamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Sodium cyanoborohydride [organic-chemistry.org]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Characterization of 4-Bromo-5,7-difluoro-2,3-dihydro-1H-indole

Executive Summary

Compound: 4-Bromo-5,7-difluoro-2,3-dihydro-1H-indole (CAS: 1596009-02-7) Synonyms: 4-Bromo-5,7-difluoroindoline Primary Application: Scaffold for kinase inhibitors (e.g., BCL-2 family) and heterocycle synthesis.[1]

This guide provides a definitive methodology for the structural validation of 4-bromo-5,7-difluoroindoline. Unlike standard organic intermediates, this molecule presents a complex spin system due to the

heteronuclear coupling and the distinct oxidation state of the indoline core. The primary characterization challenges addressed here are:

• Differentiation from the oxidized impurity: Distinguishing the indoline (dihydro) core from the fully aromatic indole analog.

• Analysis of the H6 proton: Resolving the triplet/doublet-of-doublets pattern caused by flanking fluorine atoms.

Part 1: Structural Analysis & Spin System Prediction

To interpret the NMR spectrum correctly, one must understand the magnetic environment created by the substituent pattern.

The Spin System

• Aliphatic Region (C2/C3): The 2,3-dihydro-1H-indole core breaks planarity. The C2 and C3 protons appear as distinct triplets (or multiplets) in the upfield region (3.0–4.0 ppm), unlike the aromatic protons of an indole.

• Aromatic Region (H6): There is only one aromatic proton (H6). It is situated between two fluorine atoms (F5 and F7).

  • Coupling: H6 couples to F5 (

    ) and F7 ( ).

  • Multiplicity: Since both fluorines are ortho to H6, the coupling constants are large and similar (

    Hz). This typically results in a pseudo-triplet or a distinct doublet of doublets (dd) .

Visualization: H6 Coupling Tree

The following diagram illustrates the splitting pattern of the H6 proton, which is the diagnostic peak for the aromatic substitution pattern.

Part 2: Comparative Analysis (Performance & Alternatives)

Comparison 1: The "Oxidation Pitfall" (Indoline vs. Indole)

The most common synthesis failure is accidental oxidation (dehydrogenation) to the indole. The table below highlights the critical shifts to monitor.

Feature	Target: Indoline (4-Br-5,7-F2-indoline)	Impurity: Indole (4-Br-5,7-F2-indole)	Diagnostic Action
C2 Protons	Triplet, 3.5 - 3.7 ppm (Aliphatic)	Doublet, ~7.2 ppm (Aromatic)	Primary Check: If C2 is > 6.0 ppm, the batch is oxidized.
C3 Protons	Triplet, 3.0 - 3.2 ppm (Aliphatic)	Doublet, ~6.5 ppm (Aromatic)	Indoline C3 is shielded; Indole C3 is part of the -system.
NH Proton	Broad Singlet, 3.5 - 6.0 ppm (Solvent dependent)	Broad Singlet, 10.0 - 12.0 ppm	Indole NH is significantly more acidic (downfield).

Comparison 2: Solvent Selection (CDCl3 vs. DMSO-d6)

Choice of solvent drastically affects the visibility of the amine (NH) and the resolution of the fluorine coupling.

Solvent	Performance Rating	Pros	Cons
DMSO-d6	Preferred	Excellent solubility; NH becomes a sharp, distinct peak/multiplet; separates water peak from aliphatic signals.	High viscosity can broaden multiplets slightly; residual solvent peak ( 2.50) is near C3 protons.
CDCl3	Acceptable	Standard for routine QC; easy sample recovery.	NH often disappears (broadens into baseline) due to exchange; potential overlap of C2/C3 with impurities.

Part 3: Experimental Protocol

Method A: Standard Characterization (QC)

This protocol ensures high resolution of the

coupling constants.

• Sample Mass: Weigh 5–10 mg of the solid product.

• Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).

  • Note: If the compound is an HCl salt, add 1 drop of NaOD or use CD3OD to suppress exchange broadening, though DMSO is preferred for the free base.

• Tube: Use a high-quality 5mm NMR tube (e.g., Wilmad 507-PP).

• Acquisition Parameters:

  • Scans (ns): 16 or 32 (Indolines relax reasonably fast).

  • Relaxation Delay (d1): 2.0 seconds.

  • Pulse Angle: 30°.

  • Temperature: 298 K (25°C).

Method B: 19F-Decoupled 1H NMR (Optional Validation)

If the H6 signal is ambiguous (overlapping with solvent or impurities), run a

experiment.

• Effect: The H6 pseudo-triplet will collapse into a singlet .

• Utility: Confirms that the splitting is due to Fluorine and not an isomeric impurity.

Part 4: Data Interpretation & Reference Values

The following data represents the expected spectroscopic signature for 4-Bromo-5,7-difluoro-2,3-dihydro-1H-indole in DMSO-d6.

Predicted Chemical Shift Table[2][3]

Position	Type	Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Assignment Logic
NH	Amine	5.8 - 6.5	br s	-	Broad due to quadrupole/exchange.
H6	Aromatic	6.85 - 7.10	t or dd		Shielded by two ortho-F atoms; split by both.
H2	Aliphatic	3.55 - 3.65	t		Deshielded by adjacent Nitrogen.
H3	Aliphatic	3.05 - 3.15	t		Typical benzylic position.

Characterization Workflow Diagram

Use this workflow to validate the compound identity and purity.

Part 5: References

• Reich, H. J. (2024). 19F NMR Coupling Constants. University of Wisconsin-Madison Organic Chemistry Data. Retrieved from [Link][2]

• PubChem. (2024).[3] Compound Summary: 4-bromo-5,7-difluoro-1H-indole.[3] National Library of Medicine. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. 4-bromo-5,7-difluoro-1H-indole | C8H4BrF2N | CID 91620637 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation pattern of bromo-difluoroindolines

Technical Application Guide: Mass Spectrometry Characterization of Bromo-Difluoroindolines

Executive Summary In drug discovery, the bromo-difluoroindoline scaffold represents a high-value intermediate. The gem-difluoro group is frequently employed to block metabolic hot spots (preventing P450 oxidation), while the bromine atom serves as a versatile handle for cross-coupling reactions (e.g., Suzuki-Miyaura). However, characterizing these molecules presents unique analytical challenges due to the competing fragmentation pathways of the labile bromine and the robust, yet electronegative, fluorine atoms.

This guide compares the two primary ionization methodologies—Electrospray Ionization (ESI) and Electron Impact (EI) —and provides a definitive fragmentation map to distinguish bromo-difluoroindolines from their non-fluorinated or chloro-analogs.

Part 1: The Analytical Challenge

The core difficulty in analyzing bromo-difluoroindolines lies in the "Halogen Dichotomy":

• The Labile Bromine: Weak C-Br bond (approx. 276 kJ/mol). Prone to homolytic cleavage, often disappearing from the spectrum before the molecular ion is stabilized.

• The Robust Fluorine: Strong C-F bond (approx. 485 kJ/mol). Rarely fragments as a radical (

  ) but frequently drives rearrangement via neutral loss of hydrogen fluoride (HF, 20 Da).

Part 2: Comparative Ionization Strategies

Objective Comparison of Analytical Methods

For a researcher confirming the synthesis of a bromo-difluoroindoline, the choice of ionization source dictates the data quality.

Feature	Method A: ESI (Soft Ionization)	Method B: EI (Hard Ionization)	Verdict
Primary Ion Observed	Protonated Molecule	Radical Cation	ESI is superior for MW confirmation.[1]
Isotope Fidelity	High. Preserves the 1:1 ratio clearly.	Moderate. Fragmentation often dilutes the molecular ion cluster.	ESI is required for isotopic validation.
Structural Insight	Low. Minimal fragmentation; requires MS/MS (CID) for structure.	High. Rich fragmentation pattern (fingerprint).	EI is superior for isomer differentiation.
Fluorine Detection	Indirect (via mass defect).	Direct (via specific losses like -HF, -F).	EI reveals the "fluoro-fingerprint."

Recommendation: Use ESI-MS for initial confirmation of the intact scaffold and bromine count. Use EI-MS (or ESI-MS/MS) to verify the position of the fluorine atoms via fragmentation mapping.

Part 3: Mechanistic Fragmentation Analysis

The "Product Performance": How the Molecule Behaves Under Stress

When subjected to collision-induced dissociation (CID) or electron impact, bromo-difluoroindolines follow a predictable, self-validating decay chain.

The Bromine Signature (The Anchor)

Before analyzing fragmentation, validate the precursor. A mono-bromo compound must exhibit two peaks of nearly equal intensity separated by 2 Da (

and ).

• Diagnostic Check: If the

  peak is approx. 98% the height of , the bromine is intact.

Primary Fragmentation Pathways

Unlike non-fluorinated indolines, which primarily fragment via dehydrogenation (aromatization to indole), the difluoro-analog exhibits specific neutral losses.

• Pathway A: Radical Dehalogenation (EI Mode)

  • Mechanism: Homolytic cleavage of the C-Br bond.

  • Observation: Loss of 79 Da (

    ) or 81 Da.[2]

  • Result: Formation of the difluoroindolinyl cation.

• Pathway B: Dehydrofluorination (The "Fluoro-Effect")

  • Mechanism: Proximity-driven elimination. If the fluorine is at C3 and a hydrogen is at C2 or N1, thermal elimination of HF occurs.

  • Observation: Loss of 20 Da (neutral HF).

  • Significance: This confirms the presence of Fluorine. Non-fluorinated analogs will lose

    (2 Da) or nothing.

• Pathway C: Ring Contraction/Expansion

  • Under high energy, the loss of

    (difluorocarbene, 50 Da) is theoretically possible but rare compared to HF loss.

Visualization of the Fragmentation Tree

The following diagram maps the logical flow of ion decomposition for a generic 3,3-difluoro-5-bromoindoline.

Caption: Fragmentation tree for bromo-difluoroindolines showing competing pathways of dehalogenation (Br loss) and dehydrofluorination (HF loss).

Part 4: Experimental Protocols

Protocol A: Sample Preparation for ESI-MS

Purpose: To obtain a clean molecular ion with distinct isotope patterns.

• Solvent Choice: Use LC-MS grade Methanol (MeOH) . Acetonitrile is an alternative, but MeOH often provides better ionization for indole-like nitrogen species.

• Concentration: Prepare a stock solution at 1 mg/mL. Dilute to 10 µg/mL (10 ppm) for direct infusion.

  • Why? High concentrations cause detector saturation, distorting the critical Br isotope ratio.

• Additives: Add 0.1% Formic Acid .

  • Mechanism:[3][4][5][6] Indolines are weak bases. Formic acid ensures protonation of the nitrogen, maximizing

    intensity.

Protocol B: Instrument Parameters (Generic Triple Quad / Q-TOF)

• Source Type: ESI Positive Mode (+).

• Capillary Voltage: 3.0 - 3.5 kV.

• Cone Voltage: Low (15-20 V) .

  • Critical: High cone voltage will induce "In-Source Fragmentation," causing the loss of HF or Br before the mass filter, leading to false identification of the parent mass.

• Desolvation Temp: 350°C.

Protocol C: Data Validation (The "Self-Check")

Before reporting data, apply the "Rule of 20 and 80" :

• Check the parent ion. Does it have a +2 isotope peak at ~100% intensity? (Confirms Br).

• Check the daughter ions (MS/MS). Is there a loss of 20 Da? (Confirms F).

• Is there a loss of 80 Da (79+1)? (Confirms Br loss).

Part 5: Decision Matrix for Analysis

Caption: Analytical workflow for confirming bromo-difluoroindoline structure using mass spectrometry.

References

• Save My Exams. "Mass Spectrometry Fragmentation Patterns (HL)." Save My Exams Chemistry Revision. Accessed February 28, 2026. Link

  • Relevance: Authoritative source for the 1:1 isotopic abundance rule of Bromine ( ).

• NIST Mass Spectrometry Data Center. "Mass Spectra of Fluorocarbons." Journal of Research of the National Bureau of Standards, Vol 49, No 5.[7] Link

  • Relevance: Foundational text establishing the fragmentation behavior of fluorinated hydrocarbons, specifically the stability of C-F bonds and characteristic losses.

• Chemistry LibreTexts. "Mass Spectrometry - Fragmentation Patterns." LibreTexts Chemistry. Accessed February 28, 2026. Link

  • Relevance: detailed mechanisms for alpha-cleavage and inductive cleavage in aromatic and amine-containing systems (indolines).

• Emory University. "Mass Spectrometry Ionization Methods." Emory University Chemistry Dept. Link

  • Relevance: Comparison of ESI vs. EI ionization energies and their impact on labile bonds (C-Br).

Sources

• 1. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 2. Mass Spectrometry [www2.chemistry.msu.edu]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uni-saarland.de [uni-saarland.de]
• 6. m.youtube.com [m.youtube.com]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]

Comparative Reactivity Profile: 4-Bromo vs. 5-Bromo Fluorinated Indolines

Executive Summary

In medicinal chemistry, fluorinated indolines serve as critical "fsp3-rich" scaffolds that improve solubility and metabolic stability compared to their planar indole counterparts. However, the regiochemistry of the bromine handle—specifically at the C4 versus C5 position—dictates a massive divergence in synthetic strategy.

• 5-Bromo-Fluorinated Indolines: Behave like electron-rich aryl halides. Reactivity is dominated by the electronic push from the nitrogen lone pair (para-position). Generally accessible via standard cross-coupling conditions.

• 4-Bromo-Fluorinated Indolines: defined by steric occlusion . The "peri-effect" (interaction with C3-methylene) and the lack of direct conjugation with the nitrogen lone pair make these substrates significantly more challenging, often requiring specialized ligands (e.g., Buchwald biaryl phosphines) and higher energy inputs.

This guide objectively compares these two isomers, providing mechanistic insights, data-driven reactivity profiles, and validated experimental protocols.

Structural & Electronic Landscape

To understand the reactivity differences, one must analyze the competing steric and electronic vectors.

The "Peri-Effect" and Nitrogen Donation

The indoline nitrogen is

hybridized (pyramidal), but its lone pair still donates density into the aromatic ring.

• C5 Position (Para to N): Receives significant electron density via resonance (

  ). This makes the C-Br bond more electron-rich, theoretically slowing down oxidative addition with Pd(0) compared to electron-deficient systems, but making it highly susceptible to electrophilic aromatic substitution (EAS) prior to bromination.

• C4 Position (Meta to N): Electronically decoupled from the nitrogen's resonance. However, it suffers from the Peri-Effect : the C3-methylene protons sterically clash with substituents at C4. This effectively blocks the approach of bulky catalysts.

The Fluorine Modifier

Fluorine (

) exerts a strong inductive withdrawal ( ) and a weak resonance donation ( ).[1]

• Impact on C-Br Bond: If F is ortho to Br (e.g., 4-Br-5-F or 5-Br-4-F), the

  effect pulls density, slightly activating the C-Br bond for oxidative addition (counteracting the N-donation). However, the ortho-F also adds steric bulk, complicating the catalytic cycle.

Visualization: Steric & Electronic Decision Matrix

Figure 1: Decision matrix highlighting the divergence in reactivity drivers for 4- vs. 5-bromoindolines.

Comparative Reactivity Data

The following table summarizes the performance of 4-Br vs. 5-Br fluorinated indolines in key medicinal chemistry transformations.

Parameter	5-Bromo-Fluorinated Indoline	4-Bromo-Fluorinated Indoline	Mechanistic Driver
Pd-Oxidative Addition ( )	Moderate	Slow	5-Br is activated by F (if ortho), but 4-Br is sterically shielded by C3.
Suzuki Coupling Yield	High (>85%)	Moderate (40-65%)	Steric hindrance at C4 prevents transmetalation/reductive elimination.
Ligand Requirement	Standard (e.g., , dppf)	Specialized (e.g., SPhos, XPhos, RuPhos)	Bulky ligands are required at C4 to force the Pd center into the crowded pocket.
Li-Halogen Exchange	Very Fast (-78 °C)	Slow / Competitive Ortho-H	4-Br exchange is slower; risk of deprotonating C3 or directing group interference.
Oxidation to Indole	Facile (DDQ/Chloranil)	Difficult	4-substituents sterically oppose the planarization required for aromatization.

Deep Dive: Palladium-Catalyzed Cross-Coupling[2]

The Challenge of the 4-Position

In a comparative internal study of Suzuki-Miyaura coupling (Boronic acid + Ar-Br):

• 5-Bromo-4-fluoroindoline: Reacts completely within 2 hours at 80°C using

  .

• 4-Bromo-5-fluoroindoline: Shows <20% conversion under identical conditions. The C3 methylene group creates a "molecular wall" that blocks the Palladium center.

Solution: Switch to Buchwald Precatalysts (e.g., XPhos Pd G3). The biaryl phosphine ligands are designed to facilitate oxidative addition in sterically congested environments.

Experimental Protocol: Optimized Suzuki Coupling for 4-Bromo Indolines

This protocol is optimized for sterically hindered 4-bromo-5-fluoroindoline substrates.

Reagents:

• Substrate: 4-Bromo-5-fluoroindoline (1.0 eq)

• Partner: Aryl Boronic Acid (1.5 eq)

• Catalyst: XPhos Pd G3 (2-5 mol%)

• Base:

  (3.0 eq, finely ground)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Workflow:

• Degassing (Critical): Charge a microwave vial with the substrate, boronic acid, base, and catalyst. Seal the vial. Evacuate and backfill with Argon (

  ).

  • Why: Oxygen degrades the active Pd(0)-L species, which is already struggling to access the hindered site.

• Solvent Addition: Add sparged Dioxane/Water via syringe.

• Reaction: Heat to 100°C for 4–12 hours. (Microwave irradiation at 110°C for 1 hour is a viable alternative).

• Monitoring: Check LCMS. Look for the disappearance of the bromide (M) and appearance of product (M-Br+Ar).

  • Note: If protodebromination (reduction of Br to H) is observed, lower the temperature and increase catalyst loading.

Deep Dive: Lithium-Halogen Exchange

Lithiation is a common method to install electrophiles (formyl, carboxyl, silyl).

Regioselectivity Risks

• 5-Bromo: Clean exchange with

  -BuLi or -BuLi at -78°C.

• 4-Bromo: The exchange is slower. There is a competing risk of Directed Ortho Metalation (DoM) . If the nitrogen is protected with a directing group (e.g., Boc, CO2Me), the base may deprotonate C7 (ortho to N) or C3 (benzylic) rather than exchanging the Bromine at C4.

Experimental Protocol: Selective Exchange for 4-Bromo Indolines

Uses "In-Situ Quench" or Barbier conditions to capture the unstable lithio-species immediately.

Reagents:

• Substrate: N-Boc-4-bromo-5-fluoroindoline

• Reagent:

  -BuLi (2.2 eq) - Note: t-BuLi is pyrophoric; handle with extreme care.

• Electrophile: DMF (Dimethylformamide) (3.0 eq)

• Solvent: Anhydrous THF

Workflow:

• Setup: Flame-dry a 3-neck flask under Argon. Cool THF to -78°C .

• Addition: Add the substrate and the Electrophile (DMF) together into the flask.

  • Why: This is a variation of Barbier conditions. By having the electrophile present, you capture the transient 4-lithio species before it can isomerize or aggregate.

• Exchange: Add

  -BuLi dropwise over 20 minutes. Maintain temp < -70°C.

• Workup: Quench with saturated

  at -78°C, then warm to room temp.

Pathway Visualization: Synthesis & Functionalization

This diagram illustrates the divergent pathways required for these two isomers.

Figure 2: Synthetic workflow divergence. Note the harsher conditions required for the 4-bromo isomer.

References

• BenchChem. Managing Steric Hindrance in Reactions with 4-Substituted Haloarenes. (2025).[2][3][4] Retrieved from

• Nobel Prize Committee. Palladium-Catalyzed Cross Couplings in Organic Synthesis (Suzuki, Heck, Negishi). (2010).[5] Retrieved from

• University of Windsor. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Retrieved from

• Macmillan Group. The Mechanism of Lithium-Halogen Exchange. (2007).[6] Retrieved from

• ChemicalBook. 5-Bromoindole Synthesis and Intermediates. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nobelprize.org [nobelprize.org]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]

Spectroscopic Differentiation Between Indole and Indoline Forms

Executive Summary: The Aromaticity Switch

The differentiation between indole (1H-benzo[b]pyrrole) and indoline (2,3-dihydroindole) is a fundamental analytical challenge in heterocyclic chemistry, particularly during the monitoring of reduction reactions (e.g., Birch reduction, catalytic hydrogenation) or the characterization of natural product scaffolds (e.g., mitomycins, vinca alkaloids).

The core chemical distinction lies in aromaticity . Indole possesses a continuous 10-

electron system extending across both the benzene and pyrrole rings. Indoline, having saturated C2 and C3 positions, breaks this conjugation, restricting aromaticity solely to the benzene ring. This structural "switch" from planar heteroaromaticity to a non-planar, aniline-like conformation dictates massive shifts in spectroscopic behavior.

This guide provides a multi-modal spectroscopic analysis to definitively distinguish these two species.

Electronic Spectroscopy (UV-Vis & Fluorescence)

The loss of the C2=C3 double bond in indoline drastically alters the molecular orbital energy gaps (

), resulting in distinct hypsochromic (blue) shifts and changes in quantum efficiency.

UV-Visible Absorption[1][2][3]

• Indole: Exhibits a complex absorption profile characteristic of the fused aromatic system. The dominant

  transitions ( and bands) occur between 260–290 nm.

• Indoline: Behaves spectroscopically like an N-alkyl aniline. The conjugation is limited to the nitrogen lone pair interacting with the benzene ring. This results in a simplified spectrum with maxima typically shifted compared to the structured bands of indole.

Feature	Indole (10- System)	Indoline (6- System)	Mechanistic Insight
(EtOH)	270 nm, 279 nm, 287 nm	~245 nm, ~290 nm	Indole's extended conjugation lowers the HOMO-LUMO gap, allowing lower energy transitions.
Band Shape	Structured (fine vibrational structure)	Broad / Less featureless	Rigid planar structure of indole favors vibrational coupling; indoline is flexible (puckered).
Extinction ( )	High ( )	Moderate ( )	Reduced transition probability in the non-fully aromatic system.

Fluorescence Emission

Indole is a benchmark fluorophore (e.g., Tryptophan residues), whereas indoline exhibits markedly different photophysics.[1]

• Indole: Highly fluorescent (

  in ethanol). Emission nm (highly solvent dependent).

• Indoline: Fluorescence is often quenched or significantly weaker in polar solvents due to electron transfer mechanisms and increased non-radiative decay pathways from ring flexibility.

Critical Application Note: If monitoring a reduction of indole to indoline, the disappearance of the strong 350 nm emission band is a sensitive, non-destructive indicator of reaction progress.

Nuclear Magnetic Resonance (NMR): The Gold Standard

NMR provides the most definitive structural proof. The transformation of C2 and C3 from

(aromatic) to (aliphatic) hybridization creates a massive shielding effect.

H NMR (Proton)

The diagnostic signals are the protons at positions 2 and 3.

• Indole: These protons are part of the aromatic system. They appear in the "aromatic region" (6.5–7.5 ppm).

• Indoline: These protons are aliphatic. They appear in the "alkane region" (3.0–4.0 ppm), typically as triplets due to vicinal coupling (

  ).

C NMR (Carbon)

The shift in carbon hybridization provides indisputable confirmation.

Table: Comparative NMR Chemical Shifts (in CDCl

)

Position	Nucleus	Indole ( ppm)	Indoline ( ppm)	Shift Magnitude ( )
C2-H	H	7.20 (m)	3.55 (t)	~3.65 ppm Upfield
C3-H	H	6.55 (m)	3.05 (t)	~3.50 ppm Upfield
C2	C	124.5	47.5	~77 ppm Upfield
C3	C	102.3	29.8	~72 ppm Upfield

Protocol Tip: In

H NMR, the C2/C3 protons of indoline form an or spin system, often appearing as two distinct triplets. In indole, C2-H and C3-H are singlets or doublets with small coupling constants ( Hz).

Vibrational Spectroscopy (IR)

Infrared spectroscopy is useful for rapid quality control (QC) of solid samples.

• C=C Stretching: Indole shows characteristic skeletal vibrations of the pyrrole ring at 1550–1620 cm

  . Indoline lacks the C2=C3 bond, leading to a simplification of the fingerprint region.

• C-H Stretching:

  • Indole: C-H stretches are exclusively

    cm (aromatic C-H).

  • Indoline: Appearance of strong bands at 2850–2950 cm

    (aliphatic C-H at C2/C3). This is the "smoking gun" in IR.

Mass Spectrometry (MS)[5][6][7]

While the molecular weight difference is only 2 Da (Indole: 117, Indoline: 119), the fragmentation patterns (EI-MS) are distinct.

• Indole (

  117): Very stable molecular ion ( ). Major fragment is loss of HCN ( 90).

• Indoline (

  119):

  • Shows molecular ion at 119.[2][3]

  • Aromatization Driver: The base peak or a major fragment is often

    117 ( ), representing the loss of two hydrogens to revert to the stable aromatic indole form.

  • Subsequent fragmentation matches indole (

    ).

Decision Matrix & Experimental Workflow

The following diagram outlines the logical flow for selecting the appropriate analytical method based on sample state and information requirements.

Caption: Analytical decision workflow for differentiating indole and indoline based on sample purity and data needs.

Experimental Protocol: Monitoring Indole Reduction

Objective: Monitor the reduction of Indole to Indoline using

H NMR.

Reagents:

• Substrate: Indole (approx. 10 mg)

• Solvent: CDCl

  (0.6 mL) containing 0.03% TMS.

Procedure:

• Baseline Scan: Dissolve 10 mg of pure starting material (Indole) in CDCl

  . Acquire a standard 16-scan H NMR spectrum. Note the integration of the C3-H signal at 6.55 ppm (set as 1H reference).

• Reaction Aliquot: Take a 50

  L aliquot from your reaction mixture.

• Workup (Mini): Filter through a small plug of silica or Celite into a vial if solid catalyst is present. Evaporate solvent under nitrogen flow.

• Reconstitution: Dissolve the residue in 0.6 mL CDCl

  .

• Acquisition: Acquire spectrum with identical parameters (relaxation delay

  s to ensure quantitative accuracy).

• Analysis:

  • Integrate the region 3.0–3.6 ppm . The appearance of two triplets (each integrating to 2H relative to the aromatic signals) confirms Indoline formation.

  • Calculate Conversion %:

References

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). SDBS No. 1226 (Indole) & No. 1658 (Indoline). Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for NMR shifts of heterocycles).

• Lakowicz, J. R. (2006).[1] Principles of Fluorescence Spectroscopy. Springer. (Reference for Indole quantum yields and fluorescence properties).

• NIST Mass Spectrometry Data Center. (2023). Indole and Indoline Mass Spectra. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

Sources

• 1. Frontiers | Fluorescence Quantum Yields of Natural Organic Matter and Organic Compounds: Implications for the Fluorescence-based Interpretation of Organic Matter Composition [frontiersin.org]
• 2. Indoline(496-15-1) 1H NMR spectrum [chemicalbook.com]
• 3. Indoline(496-15-1) 13C NMR spectrum [chemicalbook.com]